2-(Difluoromethyl)isonicotinaldehyde

• CAS: 1211540-67-8

Core Science & Biosynthesis

2-(Difluoromethyl)isonicotinaldehyde NMR spectral data

An In-Depth Technical Guide to the Nuclear Magnetic Resonance (NMR) Spectral Analysis of 2-(Difluoromethyl)isonicotinaldehyde

Authored by: A Senior Application Scientist

Abstract

The introduction of fluorine-containing moieties is a cornerstone of modern medicinal and agricultural chemistry, profoundly altering the pharmacokinetic and physicochemical properties of bioactive molecules. The difluoromethyl group (-CHF₂) is of particular interest, serving as a bioisosteric replacement for hydroxyl, thiol, or N-oxide groups, enhancing metabolic stability and membrane permeability.[1][2] 2-(Difluoromethyl)isonicotinaldehyde is a key heterocyclic building block incorporating this strategic group. A definitive structural confirmation and purity assessment of such compounds relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides an in-depth analysis of the anticipated ¹H, ¹³C, and ¹⁹F NMR spectral data for 2-(Difluoromethyl)isonicotinaldehyde. Rather than merely presenting data, we will deconstruct the expected spectra, explaining the causal relationships between molecular structure and NMR observables. This document is intended for researchers, scientists, and drug development professionals who require a practical and theoretical understanding of how to acquire and interpret NMR data for novel fluorinated pyridine derivatives.

Foundational Principles: Predicting the Spectrum

Due to the specific and often proprietary nature of novel chemical entities, direct, publicly available spectral data for 2-(Difluoromethyl)isonicotinaldehyde is not readily found. However, a highly accurate prediction of its NMR spectra can be synthesized from foundational NMR principles and data from structurally analogous compounds. Our analysis is grounded in understanding the key electronic effects of the substituents on the pyridine ring.

• The Pyridine Core: The nitrogen atom is electronegative, creating a deshielding effect (a downfield shift in chemical shifts) on the ring protons, particularly at the ortho (C2, C6) and para (C4) positions.

• The 4-Aldehyde Group (-CHO): This is a powerful electron-withdrawing group. Through resonance and inductive effects, it strongly deshields the ortho protons (H-3, H-5) and the para proton (H-6, relative to the nitrogen). The carbonyl carbon itself will appear at a characteristic downfield position in the ¹³C spectrum.[3]

• The 2-Difluoromethyl Group (-CHF₂): This group is also strongly electron-withdrawing. It will significantly influence the chemical shift of the adjacent proton (H-3) and carbon (C-2, C-3). Crucially, the presence of two fluorine atoms introduces characteristic spin-spin couplings (J-couplings) to the attached proton and carbon, as well as to adjacent nuclei, which are invaluable for structural confirmation.

Below is the foundational structure and numbering scheme that will be used for all spectral assignments.

Caption: Numbering scheme for 2-(Difluoromethyl)isonicotinaldehyde.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum is predicted to show five distinct signals: three in the aromatic region, one for the aldehyde proton, and a highly characteristic signal for the difluoromethyl proton.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant(s) (J, Hz)	Rationale & Causality
H-CHO	9.9 – 10.2	Singlet (s)	N/A	The aldehyde proton is highly deshielded due to the electronegativity of the adjacent oxygen atom and the magnetic anisotropy of the C=O bond.[3] It typically appears as a sharp singlet.
H-6	8.9 – 9.1	Doublet (d)	³J(H6-H5) ≈ 5.0	This proton is ortho to the ring nitrogen, resulting in a strong deshielding effect. It is split into a doublet by the adjacent H-5.
H-5	8.0 – 8.2	Doublet of doublets (dd)	³J(H5-H6) ≈ 5.0, ⁴J(H5-H3) ≈ 1.5	Located meta to the nitrogen, it is less deshielded than H-6. It exhibits coupling to both H-6 (ortho coupling) and H-3 (meta coupling).
H-3	7.9 – 8.1	Doublet (d) (or broad s)	⁴J(H3-H5) ≈ 1.5	This proton is ortho to the strongly electron-withdrawing -CHF₂ group and meta to the -CHO group, leading to a downfield shift. Its primary splitting is a small meta-coupling to H-5. Long-range coupling to the -CHF₂ group (⁴JHF) might also occur, potentially broadening the signal.
H-CHF₂	7.5 – 7.8	Triplet (t)	²J(H-F) ≈ 55 - 60	This signal is exceptionally diagnostic. The proton is coupled to two equivalent fluorine atoms, splitting its signal into a triplet (n+1 rule for I=1/2 nuclei). Its chemical shift is significantly downfield due to the electronegativity of the attached fluorines and the aromatic ring. Data from analogous compounds show this ²J(H-F) coupling is typically in the 56-61 Hz range.[4][5]

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum will provide crucial information on the carbon skeleton. A key feature will be the splitting of carbon signals due to coupling with fluorine atoms (C-F coupling).

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity (¹³C{¹H})	Coupling Constant(s) (J, Hz)	Rationale & Causality
C-CHO	190 – 195	Triplet (t)	³J(C-F) ≈ 3 - 5	The aldehyde carbonyl carbon is characteristically found at a very downfield shift. It will likely exhibit a small three-bond coupling to the fluorine atoms of the -CHF₂ group.
C-2	155 – 158	Triplet (t)	²J(C-F) ≈ 20 - 25	This carbon is directly attached to the -CHF₂ group and the ring nitrogen, leading to a downfield shift. It will be split into a triplet by the two fluorine atoms through a two-bond coupling.
C-6	151 – 154	Singlet (s)	N/A	Similar to H-6, this carbon is ortho to the nitrogen and is significantly deshielded.
C-4	140 – 143	Singlet (s)	N/A	The attachment point for the aldehyde group; its chemical shift is influenced by both the nitrogen and the carbonyl group.
C-5	123 – 126	Singlet (s)	N/A	This carbon is expected to be the most upfield of the aromatic CH carbons.
C-3	121 – 124	Triplet (t)	³J(C-F) ≈ 4 - 6	This carbon is adjacent to the -CHF₂ group and will show a small three-bond C-F coupling.
C-CHF₂	112 – 116	Triplet (t)	¹J(C-F) ≈ 235 - 245	This signal is highly diagnostic. The carbon is directly bonded to two fluorine atoms, resulting in a very large one-bond coupling constant that splits the signal into a prominent triplet.[6]

Predicted ¹⁹F NMR Spectrum Analysis

¹⁹F NMR is a highly sensitive technique with a wide chemical shift range, making it ideal for analyzing fluorinated compounds.[7] For this molecule, a single, distinct signal is expected.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant(s) (J, Hz)	Rationale & Causality
F-CHF₂	-90 to -120	Doublet (d)	²J(F-H) ≈ 55 - 60	The chemical shift for -CHF₂ groups attached to aromatic systems typically falls within this range relative to CFCl₃.[8][9] The two fluorine atoms are chemically equivalent and are coupled to the single adjacent proton, splitting the signal into a clean doublet. The magnitude of this coupling constant must match the ²J(H-F) observed in the ¹H NMR spectrum, providing a powerful cross-validation of the structure.[5][10]

Experimental Protocol for Data Acquisition & Processing

To achieve high-quality, reproducible data, a standardized protocol is essential. This protocol represents a self-validating system for the characterization of 2-(Difluoromethyl)isonicotinaldehyde.

5.1 Sample Preparation

• Solvent Selection: Use deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) of high purity (≥99.8 atom % D). CDCl₃ is generally preferred for initial characterization unless solubility is an issue.

• Concentration: Dissolve 10-15 mg of the purified compound in 0.6-0.7 mL of the deuterated solvent in a clean, dry 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) for ¹H and ¹³C referencing (δ = 0.00 ppm). For ¹⁹F NMR, an external reference of CFCl₃ (δ = 0.00 ppm) can be used, or an internal standard like trifluorotoluene can be added if desired.[4]

• Homogenization: Vortex the sample for 30 seconds to ensure a homogeneous solution.

5.2 NMR Instrument Setup & Acquisition

• Instrumentation: Data should be acquired on a spectrometer with a minimum field strength of 400 MHz (for ¹H).[4]

• Tuning and Shimming: Ensure the probe is properly tuned to the ¹H, ¹³C, and ¹⁹F frequencies. Perform automated or manual shimming to optimize magnetic field homogeneity, aiming for a narrow TMS peak linewidth (<0.5 Hz).

Acquisition Parameters:

Experiment	Parameter	Recommended Value	Rationale
¹H NMR	Pulse Program	Standard (zg30)	A simple 30° pulse is sufficient for quantitative analysis.
Spectral Width	12 - 15 ppm	Covers the expected range for aromatic, aldehyde, and CHF₂ protons.
Acquisition Time	3 - 4 s	Ensures good resolution.
Relaxation Delay (d1)	2 - 5 s	Allows for full relaxation of protons for accurate integration.
Number of Scans	16 - 32	Provides adequate signal-to-noise (S/N).
¹³C{¹H} NMR	Pulse Program	Standard decoupled (zgpg30)	Proton decoupling simplifies the spectrum to singlets (or C-F multiplets).
Spectral Width	220 - 240 ppm	Covers the full range of expected carbon signals.
Relaxation Delay (d1)	2 s	Standard delay for ¹³C acquisition.
Number of Scans	1024 - 4096	More scans are needed due to the low natural abundance of ¹³C.
¹⁹F NMR	Pulse Program	Standard (zg30 or zgpg30)	Can be run with or without proton decoupling to confirm H-F couplings.
Spectral Width	~150 ppm (e.g., -50 to -200 ppm)	A wide spectral width is initially advisable to locate the signal.[7]
Relaxation Delay (d1)	1 - 2 s	¹⁹F nuclei typically have faster relaxation times.
Number of Scans	64 - 128	¹⁹F is a high-sensitivity nucleus, requiring fewer scans than ¹³C.

5.3 Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1.0 Hz for ¹³C and ¹⁹F) to the Free Induction Decay (FID) to improve S/N, followed by Fourier transformation.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum to achieve pure absorption lineshapes. Apply a polynomial baseline correction to ensure a flat baseline for accurate integration.

• Referencing: Calibrate the ¹H and ¹³C spectra to the TMS signal at 0.00 ppm. Calibrate the ¹⁹F spectrum to the reference standard.

• Peak Picking and Integration: Identify all significant peaks and integrate their areas to determine proton ratios.

Caption: Key J-coupling and 2D correlation pathways.

Conclusion

The comprehensive NMR analysis of 2-(Difluoromethyl)isonicotinaldehyde is a multi-faceted process that relies on ¹H, ¹³C, and ¹⁹F spectroscopy. The difluoromethyl group provides exceptionally clear diagnostic signals: a triplet in the ¹H spectrum, a doublet in the ¹⁹F spectrum (both with ²JHF ≈ 55-60 Hz), and a triplet with a very large coupling constant (¹JCF ≈ 240 Hz) in the ¹³C spectrum. These features, combined with the predictable deshielding patterns of the substituted pyridine ring, allow for a confident and complete structural elucidation. The protocols and predictive data outlined in this guide provide a robust framework for any researcher working with this, or structurally similar, fluorinated heterocyclic compounds.

References

• Elguero, J., et al. (2017). ¹⁹F-NMR Diastereotopic Signals in Two N-CHF₂ Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. Molecules, 22(11), 2003. Available at: [Link]

• Clotet, A., et al. (2017). ¹⁹F-NMR Diastereotopic Signals in Two N-CHF₂ Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. PMC - NIH. Available at: [Link]

• Shen, M., et al. (2015). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. Royal Society of Chemistry. Available at: [Link]

• UC Santa Barbara, NMR Facility. (n.d.). ¹⁹F Chemical Shifts and Coupling Constants. UCSB Chemistry and Biochemistry. Available at: [Link]

• Wang, X., et al. (2020). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. ResearchGate. Available at: [Link]

• Hu, J., et al. (2010). Difluoromethyl 2-Pyridyl Sulfone: A New gem-Difluoroolefination Reagent for Aldehydes and Ketones. Organic Letters, ACS Publications. Available at: [Link]

• Ivanova, Y., et al. (2019). A Complete ¹H and ¹³C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. Available at: [Link]

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• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. Available at: [Link]

• Fardus-Reid, F., et al. (2021). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. PMC - PubMed Central. Available at: [Link]

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An In-depth Technical Guide to the ¹H NMR Spectroscopy of Difluoromethyl Pyridine Compounds

Abstract

The introduction of the difluoromethyl (CF₂H) group into pyridine scaffolds has become a prominent strategy in medicinal and agricultural chemistry. This moiety can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding interactions, often serving as a bioisostere for hydroxyl, thiol, or amine groups.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone for the structural elucidation of these valuable compounds. This guide provides a comprehensive analysis of the ¹H NMR spectral features of difluoromethyl pyridines, offering researchers, scientists, and drug development professionals a framework for interpreting these complex spectra with confidence. We will delve into the characteristic signals of the CF₂H group, its electronic influence on the pyridine ring, and the nuances of through-bond and through-space proton-fluorine (¹H-¹⁹F) couplings.

Foundational Principles: The Interplay of Two Distinct Moieties

The ¹H NMR spectrum of a difluoromethyl pyridine is a composite of two key structural components: the difluoromethyl group and the substituted pyridine ring. Understanding the intrinsic spectral characteristics of each is paramount to deciphering the complete spectrum.

The ¹H NMR Signature of the Difluoromethyl (CF₂H) Group

The proton of the difluoromethyl group presents a highly diagnostic signal in the ¹H NMR spectrum. Due to coupling with the two adjacent, magnetically equivalent fluorine-19 (¹⁹F) nuclei (I = ½), the proton signal is split into a characteristic triplet . The multiplicity is determined by the 2nI+1 rule, where n=2 (number of fluorine atoms) and I=½ (spin of ¹⁹F).

The most striking feature of this triplet is the large geminal coupling constant, denoted as ²JHF . This value typically falls within the range of 50-60 Hz . This large coupling is a hallmark of the CF₂H group and serves as a primary identifier in spectral analysis.

The ¹H NMR Spectrum of the Pyridine Ring

The aromatic protons of an unsubstituted pyridine ring resonate at distinct chemical shifts due to the electron-withdrawing nature of the nitrogen atom.[2]

• α-protons (H2, H6): ~8.5-8.7 ppm (most deshielded)

• γ-proton (H4): ~7.6-7.8 ppm

• β-protons (H3, H5): ~7.2-7.4 ppm (most shielded)

The introduction of a difluoromethyl group significantly perturbs this pattern, altering the chemical shifts and coupling constants of the remaining ring protons. The nature and magnitude of this perturbation are critically dependent on the substitution position.

Detailed Spectral Analysis of Difluoromethyl Pyridine Isomers

The electronic effect of the CF₂H group—strongly electron-withdrawing—and its spatial proximity to ring protons dictate the appearance of the ¹H NMR spectrum.

Chemical Shift of the Difluoromethyl Proton

The chemical shift of the CF₂H proton itself is influenced by its position on the pyridine ring. Generally, this triplet appears in the region of 6.5 to 7.8 ppm . The exact position is a function of the electronic environment, with substitution at the electron-deficient 2- or 4-positions typically resulting in a more downfield shift compared to the 3-position.

Long-Range ¹H-¹⁹F Coupling Constants

Beyond the large geminal ²JHF coupling, smaller, long-range couplings between the CF₂H proton and the aromatic protons of the pyridine ring are often observed. These couplings, transmitted through the bonding framework, provide invaluable structural information.

• ³JHF (vicinal): Coupling over three bonds.

• ⁴JHF (long-range): Coupling over four bonds.

• ⁵JHF (long-range): Coupling over five bonds.

These long-range couplings are typically in the range of 0.5-3.0 Hz and can sometimes be visualized as fine splitting within the aromatic proton signals.[3]

Through-Space ¹H-¹⁹F Coupling

A fascinating aspect of organofluorine NMR is the potential for through-space coupling. This occurs when a proton and a fluorine atom are not directly connected through a short bond sequence but are in close spatial proximity. For difluoromethyl pyridines, this is most relevant for 2-difluoromethylpyridine , where the CF₂H group is adjacent to the proton at the 3-position. The interaction of the electron clouds of the proximal atoms can lead to observable coupling, which can be a powerful tool for confirming regiochemistry.

Isomer-Specific Spectral Features

The following table summarizes the expected ¹H NMR parameters for the three positional isomers of difluoromethylpyridine. These are generalized values, and actual spectra will be influenced by the solvent and other substituents.

Parameter	2-Difluoromethylpyridine	3-Difluoromethylpyridine	4-Difluoromethylpyridine
δ (CF₂H) (ppm)	~7.0 - 7.5	~6.8 - 7.2	~7.2 - 7.8
²JHF (Hz)	~55 - 58	~55 - 58	~55 - 58
Pyridine H Signals	H3: deshielded, potential through-space ⁴JHF	H2, H4: deshielded	H3, H5: equivalent, deshielded
H4, H5: complex splitting	H5, H6: complex splitting	H2, H6: equivalent, most deshielded
H6: most deshielded

• In 2-difluoromethylpyridine: The CF₂H group exerts a strong electron-withdrawing effect on the adjacent H6 proton, shifting it significantly downfield. The H3 proton is also deshielded and may exhibit fine splitting due to through-space coupling with the fluorine atoms.

• In 3-difluoromethylpyridine: The H2 and H4 protons are most affected by the electron-withdrawing CF₂H group and are shifted downfield.

• In 4-difluoromethylpyridine: Due to symmetry, the H2/H6 and H3/H5 protons are chemically equivalent, leading to a simpler aromatic region with two sets of signals. The CF₂H group strongly deshields the adjacent H3/H5 protons.

Experimental Protocol for High-Quality ¹H NMR Acquisition

Acquiring a clean, high-resolution spectrum is crucial for accurate interpretation. The following protocol provides a robust starting point.

Sample Preparation

• Analyte: Accurately weigh 5-10 mg of the difluoromethyl pyridine compound.

• Solvent: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common first choice. For compounds with poor solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) can be used. Be aware that the choice of solvent can influence chemical shifts.

• Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), for accurate chemical shift referencing (0 ppm).

• Dissolution: Dissolve the analyte and standard in approximately 0.6-0.7 mL of the deuterated solvent in a clean vial before transferring to a 5 mm NMR tube.

• Filtration (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool into the NMR tube to improve spectral quality.

Caption: Workflow for NMR sample preparation.

Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion and resolution.[4]

• Locking and Shimming: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity.

• Pulse Sequence: A standard one-pulse (zg) experiment is typically sufficient.

• Acquisition Parameters:

  • Spectral Width: A standard ¹H spectral width (e.g., -2 to 12 ppm) is usually adequate.

  • Number of Scans: Depending on the sample concentration, 8 to 64 scans are typically sufficient.

  • Relaxation Delay (d1): A delay of 1-2 seconds is a good starting point.

• ¹⁹F Decoupling (Optional): To confirm the identity of the CF₂H proton and simplify the spectrum, a ¹H{¹⁹F} experiment can be performed. In this experiment, the fluorine channels are irradiated, causing the triplet of the CF₂H proton to collapse into a singlet.

Advanced Analysis: Deciphering Complex Spectra

For molecules with overlapping signals in the aromatic region, two-dimensional (2D) NMR techniques are indispensable.

• COSY (Correlation Spectroscopy): Identifies ¹H-¹H coupling networks, allowing for the assignment of adjacent protons on the pyridine ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbon atoms, aiding in the assignment of the pyridine ring.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds. This is particularly useful for identifying long-range ¹H-¹⁹F couplings by observing correlations from the CF₂H proton to the pyridine carbons.

Caption: Coupling network in a difluoromethyl pyridine.

Conclusion

The ¹H NMR spectrum of a difluoromethyl pyridine is rich with structural information. By systematically analyzing the characteristic triplet of the CF₂H proton, the large ²JHF coupling constant, the shifts and splitting patterns of the aromatic protons, and any observable long-range or through-space ¹H-¹⁹F couplings, a complete and unambiguous structural assignment can be achieved. This guide provides the foundational knowledge and practical protocols to empower researchers in their endeavors to synthesize and characterize this important class of molecules.

References

• Yuan, J., Zhang, Y., Huang, G., Ma, M., Yang, T., Yang, L., Zhang, S., Mao, P., & Qu, L. (2021). Site-Specific C-H Chalcogenation of Quinoxalin-2(1H)-ones. Royal Society of Chemistry. [Link]

• This journal is © The Royal Society of Chemistry 2017 - Supporting Information. (2017). Royal Society of Chemistry. [Link]

• ¹H NMR Spectrum (1D, 500 MHz, CDCl₃, experimental) (HMDB0000926). (n.d.). Human Metabolome Database. Retrieved from [Link]

• He, Z., Peng, J., & Studer, A. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nature Communications. [Link]

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The Ascendant Bioisostere: A Technical Guide to 2-(Difluoromethyl)isonicotinaldehyde in Drug Discovery

Abstract

In the intricate landscape of medicinal chemistry, the strategic modification of lead compounds is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles. Bioisosterism, the replacement of a functional group with another that retains similar biological activity, stands as a cornerstone of this endeavor. This technical guide delves into the burgeoning role of 2-(difluoromethyl)isonicotinaldehyde as a critical bioisostere. We will explore the unique physicochemical properties imparted by the difluoromethyl group, its synthetic accessibility, and its application in overcoming common drug development hurdles. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in their discovery pipelines.

The Rationale for Bioisosteric Replacement: Beyond the Obvious

The concept of bioisosterism has evolved significantly from the simple substitution of atoms with similar valency. Modern drug design employs non-classical bioisosteres to fine-tune a molecule's properties, addressing challenges such as metabolic instability, off-target toxicity, and poor solubility. The aldehyde functional group, while a versatile synthetic handle and a key pharmacophoric element in some instances, can be prone to metabolic oxidation and may exhibit unwanted reactivity. The strategic replacement of the aldehyde or a related functional group with a difluoromethyl moiety offers a compelling solution to these challenges.

The difluoromethyl (CHF₂) group is an intriguing bioisostere due to its unique electronic and steric properties. It is considered a lipophilic hydrogen bond donor, capable of forming productive interactions with biological targets.[1] Furthermore, the strong electron-withdrawing nature of the two fluorine atoms can significantly impact the pKa of neighboring functionalities and enhance metabolic stability by blocking sites of oxidation.[2]

Physicochemical Landscape of 2-(Difluoromethyl)isonicotinaldehyde

Understanding the physicochemical properties of a building block is critical for its rational application in drug design. While experimental data for 2-(difluoromethyl)isonicotinaldehyde is not extensively published, reliable in silico prediction tools provide valuable insights into its key parameters.

Property	Predicted Value	Comparison to Isonicotinaldehyde	Implication in Drug Design
pKa (Pyridine Nitrogen)	~2.5 - 3.5	Lower than Isonicotinaldehyde (~3.6)	Reduced basicity can decrease interactions with acidic off-targets and may alter solubility and permeability profiles.
cLogP	~1.0 - 1.5	Higher than Isonicotinaldehyde (~0.3)	Increased lipophilicity can enhance membrane permeability and potentially improve target engagement within hydrophobic pockets.
Hydrogen Bond Donor Capacity	Moderate	Isonicotinaldehyde is primarily a hydrogen bond acceptor	The C-H of the CHF₂ group can act as a weak hydrogen bond donor, offering novel interactions with the target protein.

Note: The predicted values are generated using computational models (e.g., ChemAxon's Calculators, Virtual Computational Chemistry Laboratory) and should be experimentally verified.[3][4]

The introduction of the difluoromethyl group at the 2-position of the pyridine ring significantly lowers the basicity of the pyridine nitrogen due to the inductive effect of the fluorine atoms. This reduction in pKa can be advantageous in mitigating potential hERG liability and other off-target effects associated with basic amines. The increased lipophilicity, as indicated by the higher cLogP, can be a double-edged sword. While it can improve cell permeability, excessive lipophilicity can lead to poor solubility and increased metabolism. Therefore, the overall molecular context is crucial.

Synthetic Strategies for 2-(Difluoromethyl)isonicotinaldehyde

The accessibility of a building block is a key consideration for its widespread adoption. While not as readily available as isonicotinaldehyde, synthetic routes to 2-(difluoromethyl)isonicotinaldehyde have been developed. A plausible synthetic strategy involves the difluoromethylation of a suitable pyridine precursor followed by oxidation to the aldehyde.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 2-(difluoromethyl)isonicotinaldehyde.

Experimental Protocol: A Plausible Synthetic Route

Disclaimer: The following protocol is a generalized procedure based on known chemical transformations and should be optimized for specific laboratory conditions.

Step 1: Synthesis of 2-(Difluoromethyl)-4-methylpyridine

• To a solution of 2-bromo-4-methylpyridine (1.0 eq) in a suitable solvent (e.g., THF, DMF) under an inert atmosphere, add a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) and a copper(I) salt (e.g., CuI, 10 mol%).

• Add the difluoromethylating agent (e.g., (difluoromethyl)trimethylsilane, TMSCHF₂, 1.5 eq) and a fluoride source (e.g., CsF, 2.0 eq).

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, quench with water, and extract the product with an organic solvent (e.g., ethyl acetate).

• Purify the crude product by column chromatography to yield 2-(difluoromethyl)-4-methylpyridine.

Step 2: Synthesis of 2-(Difluoromethyl)isonicotinaldehyde

• Dissolve 2-(difluoromethyl)-4-methylpyridine (1.0 eq) in a suitable solvent (e.g., dioxane, acetic acid).

• Add an oxidizing agent such as selenium dioxide (SeO₂, 1.2 eq).

• Heat the reaction mixture to reflux and monitor the formation of the aldehyde by TLC or LC-MS.

• After completion, cool the reaction, filter to remove solid byproducts, and concentrate the filtrate.

• Purify the crude product by column chromatography to afford 2-(difluoromethyl)isonicotinaldehyde.

Case Study: 2-Difluoromethylpyridine as a Bioisostere for Pyridine-N-Oxide

A compelling example of the utility of the 2-difluoromethylpyridine scaffold as a bioisostere comes from the field of quorum sensing inhibitors. In a study by Tung and Nguyen, 2-difluoromethylpyridine was successfully employed as a bioisosteric replacement for pyridine-N-oxide in a series of quorum sensing inhibitors.[1]

The pyridine-N-oxide moiety is often incorporated to improve solubility and act as a hydrogen bond acceptor. However, it can be susceptible to in vivo reduction back to the parent pyridine. The 2-difluoromethylpyridine analog was designed to mimic the electronic properties and hydrogen bonding capabilities of the N-oxide while offering improved metabolic stability. The study demonstrated that the 2-difluoromethylpyridine derivatives not only retained but in some cases enhanced the biological activity compared to the parent pyridine-N-oxide compounds.[1] This successful application provides a strong rationale for exploring 2-(difluoromethyl)isonicotinaldehyde as a bioisostere for isonicotinaldehyde or other related functionalities.

Experimental Evaluation of 2-(Difluoromethyl)isonicotinaldehyde as a Bioisostere

To rigorously evaluate the utility of 2-(difluoromethyl)isonicotinaldehyde as a bioisostere, a series of in vitro assays should be performed.

Metabolic Stability Assessment

The aldehyde group is susceptible to oxidation by aldehyde dehydrogenases (ALDHs).[5] A key hypothesis is that the difluoromethyl group will be more resistant to metabolism.

Workflow for Metabolic Stability Assay

Caption: Workflow for assessing the metabolic stability of aldehyde-containing compounds.

Protocol: Aldehyde Dehydrogenase (ALDH) Activity Assay

This protocol is adapted from commercially available kits.[5][6]

• Prepare a reaction mixture containing the test compound (e.g., 1 µM), liver microsomes or S9 fraction (e.g., 0.5 mg/mL protein), and a buffer system (e.g., potassium phosphate buffer, pH 7.4).

• Initiate the reaction by adding the appropriate cofactor (NAD⁺ for oxidation).

• Incubate the reaction at 37 °C.

• At various time points, withdraw aliquots and quench the reaction with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge to pellet the protein and analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural log of the percentage of remaining parent compound versus time to determine the half-life.

Target Engagement and Covalent Reactivity

Aldehydes can form reversible covalent bonds (Schiff bases) with lysine residues in a protein's binding site. It is important to assess whether the difluoromethyl bioisostere alters this interaction. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to measure target engagement in a cellular context.[7]

Protocol: Cellular Thermal Shift Assay (CETSA)

• Treat intact cells with the test compound at various concentrations for a defined period.

• Heat the cell suspensions at a range of temperatures to induce protein denaturation and aggregation.

• Lyse the cells and separate the soluble protein fraction from the aggregated protein by centrifugation.

• Analyze the amount of soluble target protein remaining at each temperature by Western blot or mass spectrometry.

• A ligand-bound protein will typically exhibit increased thermal stability, resulting in a shift in the melting curve to higher temperatures.

Conclusion and Future Perspectives

2-(Difluoromethyl)isonicotinaldehyde represents a valuable and underutilized building block in the medicinal chemist's toolbox. Its unique combination of physicochemical properties, including reduced basicity, increased lipophilicity, and the capacity for hydrogen bond donation, makes it an attractive bioisostere for aldehydes and other functional groups. The successful application of the 2-difluoromethylpyridine scaffold in other contexts provides a strong impetus for its broader exploration.

Future work should focus on the development of more efficient and scalable synthetic routes to this compound. Furthermore, a systematic evaluation of its bioisosteric potential across a range of biological targets is warranted. As our understanding of the subtle interplay between structure and function continues to grow, tools like 2-(difluoromethyl)isonicotinaldehyde will be instrumental in the rational design of the next generation of therapeutics.

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• Zhang, T., et al. (2015). Bioavailability, plasma protein binding and metabolic stability studies of a ALDH2 activator, alda-1, using a validated LC-ESI-MS/MS method in rat plasma. Journal of Chromatography B, 990, 138-144. Retrieved from [Link]

• PKAD-R: curated, redesigned and expanded database of experimental pKa values in proteins. (2021). Nucleic Acids Research, 49(D1), D493–D499. Retrieved from [Link]

• Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. (2025). Molecules, 30(9), 2054. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Reliable Three-Step Synthesis of 2-(Difluoromethyl)pyridine-4-carbaldehyde

Introduction: The Strategic Importance of Fluorinated Pyridine Scaffolds

The incorporation of fluorine-containing functional groups into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug discovery. The difluoromethyl (CF₂H) group, in particular, has garnered significant attention as a bioisostere for hydroxyl (-OH) and thiol (-SH) moieties. Its unique electronic properties, moderate lipophilicity, and ability to act as a hydrogen bond donor can profoundly influence a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.

The pyridine-4-carbaldehyde framework is a versatile synthetic intermediate, serving as a crucial building block for a wide array of biologically active compounds, including antiviral and anticancer agents.[1] The combination of these two motifs in 2-(difluoromethyl)pyridine-4-carbaldehyde creates a high-value, functionalized building block, enabling the exploration of novel chemical space in drug development programs.

This document provides a comprehensive, field-proven guide for the reliable synthesis of 2-(difluoromethyl)pyridine-4-carbaldehyde. The presented three-step pathway is designed for robustness and scalability, starting from a commercially available precursor and employing well-characterized, selective transformations. Each step is detailed with causal explanations for procedural choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Overall Synthetic Scheme

The synthesis is structured as a three-part linear sequence: (A) Esterification of a commercially available pyridine carboxylic acid, followed by a key difluoromethylation step; (B) Selective reduction of the ester to the primary alcohol; and (C) Mild oxidation to furnish the target aldehyde.

Caption: Three-part synthesis of the target aldehyde.

Part 1: Synthesis of Ethyl 2-(difluoromethyl)pyridine-4-carboxylate

This initial phase focuses on constructing the core difluoromethylpyridine ester intermediate from 2-chloroisonicotinic acid. The strategy involves a classic Fischer esterification followed by a copper-catalyzed nucleophilic difluoromethylation, a robust method for installing the CF₂H group on electron-deficient heteroaromatics.

Step A1: Esterification of 2-Chloroisonicotinic Acid

The initial esterification protects the carboxylic acid and sets the stage for the subsequent C-Cl bond functionalization. Sulfuric acid serves as an essential catalyst to accelerate the reaction between the carboxylic acid and ethanol.

Protocol:

• To a 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-chloroisonicotinic acid (15.7 g, 100 mmol) and absolute ethanol (250 mL).

• Stir the suspension to achieve maximum dissolution. Carefully add concentrated sulfuric acid (2.7 mL, ~50 mmol) dropwise to the stirring mixture.

• Heat the reaction mixture to reflux (approx. 80 °C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until consumption of the starting material is complete.

• Cool the mixture to room temperature and carefully neutralize the acid by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases (pH ~7-8).

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield ethyl 2-chloropyridine-4-carboxylate as an oil, which can be used in the next step without further purification. Expected yield: ~95-99%.

Step A2: Copper-Catalyzed Difluoromethylation

This is the key bond-forming reaction to install the difluoromethyl group. The mechanism involves the generation of a "Cu-CF₂H" species, which then participates in a cross-coupling reaction with the aryl chloride. (Difluoromethyl)trimethylsilane (Me₃SiCF₂H) serves as the difluoromethyl source, activated by a fluoride salt.

Protocol:

• To a dry 500 mL three-neck flask under an inert atmosphere (Nitrogen or Argon), add copper(I) iodide (CuI, 1.9 g, 10 mmol), potassium fluoride (KF, 11.6 g, 200 mmol), and dry N,N-Dimethylformamide (DMF, 200 mL).

• Add the crude ethyl 2-chloropyridine-4-carboxylate (~18.5 g, 100 mmol) from the previous step to the flask via syringe.

• Degas the mixture by bubbling nitrogen through the solution for 15 minutes.

• Add (difluoromethyl)trimethylsilane (25.0 g, 200 mmol) dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to 100 °C and stir vigorously for 24 hours. Monitor the reaction by GC-MS or TLC for the disappearance of the starting material.

• Cool the reaction to room temperature and pour it into a beaker containing 500 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Stir for 30 minutes, then extract the mixture with diethyl ether (3 x 200 mL).

• Combine the organic layers, wash with water (2 x 150 mL) and then brine (150 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of 5% to 20% ethyl acetate in hexanes) to afford ethyl 2-(difluoromethyl)pyridine-4-carboxylate as a pale yellow oil.

Part 2: Reduction to (2-(Difluoromethyl)pyridin-4-yl)methanol

With the ester in hand, the next step is a straightforward reduction to the primary alcohol. Lithium aluminum hydride (LiAlH₄) is chosen for its high reactivity, ensuring a complete and clean conversion of the ester to the alcohol.

Protocol:

• Set up a 1 L three-neck flask, equipped with a dropping funnel and a magnetic stirrer, under an inert nitrogen atmosphere.

• Carefully add lithium aluminum hydride (LiAlH₄, 4.5 g, 120 mmol) to 300 mL of anhydrous tetrahydrofuran (THF) in the flask and cool the suspension to 0 °C using an ice bath.

• Dissolve the ethyl 2-(difluoromethyl)pyridine-4-carboxylate (e.g., 18.7 g, 100 mmol, assuming successful prior steps) in 100 mL of anhydrous THF and add it to the dropping funnel.

• Add the ester solution dropwise to the stirring LiAlH₄ suspension over 1 hour, maintaining the internal temperature below 5 °C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-3 hours.

• Monitor the reaction by TLC until the starting ester is fully consumed.

• Crucial Workup: Cool the reaction back to 0 °C. Quench the reaction by the sequential, slow, and careful dropwise addition of:

  • 4.5 mL of water

  • 4.5 mL of 15% aqueous NaOH solution

  • 13.5 mL of water

• A granular white precipitate of aluminum salts should form. Allow the slurry to stir at room temperature for 1 hour.

• Filter the precipitate through a pad of Celite®, washing the filter cake thoroughly with THF (3 x 100 mL).

• Combine the filtrates and concentrate under reduced pressure to yield (2-(difluoromethyl)pyridin-4-yl)methanol as a solid or viscous oil. This material is often of sufficient purity for the next step.

Part 3: Selective Oxidation to 2-(Difluoromethyl)pyridine-4-carbaldehyde

The final step is the selective oxidation of the primary alcohol to the aldehyde. Activated manganese dioxide (MnO₂) is the reagent of choice for this transformation. It is highly selective for benzylic-type alcohols, minimizing the risk of over-oxidation to the carboxylic acid.[2] The reaction is heterogeneous, occurring on the surface of the MnO₂ particles, and the workup simply involves filtering off the solid reagent.

Mechanism Insight: MnO₂ Oxidation The oxidation is believed to proceed via an initial adsorption of the alcohol onto the MnO₂ surface. This is followed by a rate-determining homolytic cleavage of a C-H bond from the alcohol-bearing carbon, forming a radical intermediate that is stabilized by the pyridine ring. Subsequent steps lead to the aldehyde product and reduced manganese species.

Protocol:

• To a 1 L round-bottom flask, add the crude (2-(difluoromethyl)pyridin-4-yl)methanol (e.g., 15.9 g, 100 mmol) and dissolve it in 500 mL of dichloromethane (DCM).

• To the stirring solution, add activated manganese dioxide (MnO₂, ~87 g, 1000 mmol, 10 equivalents by weight). Note: The quality and activity of MnO₂ can vary; using a large excess of a highly active grade is critical for success.

• Stir the resulting black suspension vigorously at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS. If the reaction is sluggish, additional MnO₂ may be added.

• Upon completion, filter the entire reaction mixture through a thick pad of Celite® in a sintered glass funnel to remove the manganese solids.

• Wash the filter cake extensively with DCM (at least 3 x 150 mL) to ensure complete recovery of the product.

• Combine the filtrates and concentrate under reduced pressure.

• The resulting crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of 10% to 30% ethyl acetate in hexanes) to yield pure 2-(difluoromethyl)pyridine-4-carbaldehyde .

Data & Reagent Summary

Step	Starting Material	Key Reagents	Solvent	Temp.	Time	Product	Expected Yield
A1	2-Chloroisonicotinic Acid	Ethanol, H₂SO₄	Ethanol	80 °C	12-16 h	Ethyl 2-chloropyridine-4-carboxylate	~95%
A2	Ethyl 2-chloropyridine-4-carboxylate	Me₃SiCF₂H, CuI, KF	DMF	100 °C	24 h	Ethyl 2-(difluoromethyl)pyridine-4-carboxylate	60-70%
B	Ethyl 2-(difluoromethyl)pyridine-4-carboxylate	LiAlH₄	THF	0 °C to RT	3-4 h	(2-(Difluoromethyl)pyridin-4-yl)methanol	85-95%
C	(2-(Difluoromethyl)pyridin-4-yl)methanol	Activated MnO₂	DCM	RT	12-24 h	2-(Difluoromethyl)pyridine-4-carbaldehyde	75-85%

Visualizations

Caption: Overall experimental workflow for the synthesis.

Caption: Proposed radical mechanism for MnO₂ oxidation.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. (URL: [Link])

• Ni, C., & Hu, J. (2016). The unique role of fluorine in the design ofCathepsin K inhibitors. Chemical Society Reviews, 45(20), 5640-5654. (URL: [Link])

• Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Organosilicon Reagents. Chemical Reviews, 97(3), 757-786. (URL: [Link])

• Luo, J., & Zhang, J. (2011). Copper-Catalyzed Difluoromethylation of Aryl Iodides with (Difluoromethyl)trimethylsilane. Organic Letters, 13(21), 5784-5787. (URL: [Link])

• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis, Vol. 1. Wiley. (URL: [Link])

• Corey, E. J., & Suggs, J. W. (1975). Pyridinium Chlorochromate. An Efficient Reagent for Oxidation of Primary and Secondary Alcohols to Carbonyl Compounds. Tetrahedron Letters, 16(31), 2647-2650. (URL: [Link])

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. Journal of Organic Chemistry, 48(22), 4155–4156. (URL: [Link])

• Mancuso, A. J., Huang, S. L., & Swern, D. (1978). Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide "activated" by oxalyl chloride. Journal of Organic Chemistry, 43(12), 2480–2482. (URL: [Link])

• Taylor, R. J. K. (Ed.). (1994). Organocopper Reagents: A Practical Approach. Oxford University Press. (URL: [Link])

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• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. (URL: [Link])

• Bull, J. A., Mousseau, J. J., Pelletier, G., & Charette, A. B. (2012). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews, 112(5), 2642-2713. (URL: [Link])

• Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. (2024). Nature Communications. (URL: [Link])

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• Tojo, G., & Fernández, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones. Springer. (URL: [Link])

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Synthetic Routes for Functionalized Isonicotinaldehydes: A Guide for Drug Discovery

Introduction: The Strategic Importance of the Isonicotinaldehyde Scaffold in Medicinal Chemistry

The isonicotinaldehyde moiety, a pyridine ring bearing an aldehyde group at the 4-position, represents a cornerstone in the architecture of numerous pharmacologically active agents. Its prevalence in FDA-approved drugs underscores its significance as a privileged scaffold. The nitrogen atom within the pyridine ring acts as a hydrogen bond acceptor and imparts favorable physicochemical properties, while the aldehyde functionality serves as a versatile synthetic handle for the introduction of diverse molecular complexity. This dual-functionality makes functionalized isonicotinaldehydes invaluable starting materials and key intermediates in the synthesis of novel therapeutics, including potent anti-tubercular agents like isoniazid and its derivatives.[1][2][3]

This technical guide provides an in-depth exploration of the principal synthetic strategies for accessing functionalized isonicotinaldehydes. We will delve into the mechanistic underpinnings of these transformations, offering field-proven insights into experimental design and optimization. Detailed protocols and comparative data are presented to empower researchers, scientists, and drug development professionals in their quest for novel chemical entities.

Core Synthetic Strategies: A Multi-pronged Approach

The synthesis of functionalized isonicotinaldehydes can be broadly categorized into two main approaches: (1) formation of the aldehyde on a pre-functionalized pyridine ring, and (2) functionalization of a pre-existing isonicotinaldehyde or a precursor thereof. The choice of strategy is dictated by the desired substitution pattern and the availability of starting materials.

Oxidation of Functionalized 4-Picolines: A Classical and Scalable Route

The oxidation of substituted 4-methylpyridines (4-picolines) is a well-established and industrially viable method for the synthesis of isonicotinic acids, which can be subsequently converted to the corresponding aldehydes.[4]

Causality of Experimental Choices: The selection of the oxidant and reaction conditions is critical to achieve high yields and selectivities, minimizing over-oxidation to the carboxylic acid or side reactions.

• Vapor-Phase Catalytic Oxidation: This method is particularly suited for large-scale production.[5] A mixture of the 4-picoline derivative, air, and steam is passed over a heated catalyst bed, typically composed of vanadium and titanium oxides (V-Ti-O).[5] The catalyst facilitates the selective oxidation of the methyl group to the aldehyde. Promoters such as acidic oxides can enhance the catalytic performance.[5]

• Ammoxidation followed by Hydrolysis: A common industrial process involves the ammoxidation of 4-picoline to isonicotinonitrile, which is then hydrolyzed to isonicotinic acid.[4] This two-step process is highly efficient and scalable.

Workflow for Oxidation of 4-Picoline to Isonicotinic Acid

Caption: Vapor-phase oxidation of 4-picolines to isonicotinaldehydes.

Protocol 1: Vapor-Phase Oxidation of a Substituted 4-Picoline

Objective: To synthesize a functionalized isonicotinic acid via vapor-phase oxidation of the corresponding 4-picoline derivative.

Materials:

• Substituted 4-picoline

• V-Ti-Cr-Al-P catalyst[5]

• Compressed air

• Deionized water

• Quartz tube reactor with a furnace

• Condenser and collection flask

Procedure:

• Pack the quartz tube reactor with the V-Ti-Cr-Al-P catalyst.

• Heat the reactor to the optimal reaction temperature (e.g., 310°C).[5]

• Introduce a gaseous mixture of the substituted 4-picoline, air, and water into the reactor at a controlled flow rate. A typical molar ratio is air/water/4-picoline of 96/70/1.[5]

• The product stream exiting the reactor is passed through a condenser to liquefy the products.

• Collect the crude product mixture in a collection flask.

• The functionalized isonicotinic acid is then isolated and purified from the collected liquid, typically by crystallization or chromatography.

• Subsequent selective reduction of the carboxylic acid to the aldehyde can be achieved using standard methods, such as conversion to an acid chloride followed by Rosenmund reduction, or via a two-step procedure involving reduction to the alcohol and subsequent oxidation.

Data Summary: Catalytic Performance in 4-Picoline Oxidation

Catalyst	Reaction Temperature (°C)	Substrate Conversion (%)	Isonicotinic Acid Selectivity (%)	Reference
V-Ti-O	300-350	>95	Variable	[5]
V-Ti-Cr-Al-P	310	High	>82 (Yield)	[5]
Co(OAc)₂/NHPI	100	~80	~70	[6]

Reduction of Functionalized Isonicotinic Acid Derivatives

The selective reduction of isonicotinic acid derivatives, such as esters or acid chlorides, offers a direct route to isonicotinaldehydes.

Causality of Experimental Choices: The choice of reducing agent is paramount to prevent over-reduction to the corresponding alcohol.

• Reduction of Isonicotinoyl Chlorides (Rosenmund Reduction): This classic method involves the catalytic hydrogenation of an isonicotinoyl chloride using a poisoned palladium catalyst (e.g., Pd/BaSO₄ with quinoline-sulfur). The poisoning of the catalyst is crucial to stop the reduction at the aldehyde stage.

• Reduction of Isonicotinic Esters: The reduction of isonicotinic esters to isonicotinaldehydes can be achieved using hydride reagents at low temperatures. Diisobutylaluminium hydride (DIBAL-H) is a common choice for this transformation.

• Two-Step Reduction via Imidazoline Intermediate: A patented method describes the solvent-free reaction of isonicotinic acid with ethylenediamine to form a 4-pyridyl-2-imidazoline intermediate.[7] This intermediate is then subjected to reductive hydrolysis to yield isonicotinaldehyde.[7]

Protocol 2: Two-Step Synthesis of Isonicotinaldehyde from Isonicotinic Acid [7]

Objective: To synthesize 4-pyridinecarboxaldehyde from isonicotinic acid via an imidazoline intermediate.

Step 1: Synthesis of 4-pyridyl-2-imidazoline

• In a reaction vessel, mix isonicotinic acid and ethylenediamine in a 1:1 molar ratio.

• Heat the solvent-free mixture to 100-300°C for 10-15 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, the crude 4-pyridyl-2-imidazoline can be used directly in the next step or purified by distillation or crystallization.

Step 2: Reductive Hydrolysis to 4-Pyridinecarboxaldehyde

• Dissolve the crude 4-pyridyl-2-imidazoline in a suitable solvent (e.g., THF, water).

• Add a reducing agent (e.g., sodium borohydride) and an acid source (for hydrolysis) portion-wise at a controlled temperature.

• Stir the reaction mixture until the starting material is consumed.

• Quench the reaction carefully with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude isonicotinaldehyde by column chromatography or distillation.

Palladium-Catalyzed Cross-Coupling Reactions: A Gateway to Diverse Functionality

For the synthesis of highly functionalized isonicotinaldehydes, palladium-catalyzed cross-coupling reactions are indispensable tools. These reactions allow for the introduction of a wide range of substituents onto a pre-functionalized pyridine ring.

Causality of Experimental Choices: The success of these reactions hinges on the appropriate choice of catalyst, ligand, base, and solvent, which are tailored to the specific coupling partners.

• Suzuki-Miyaura Coupling: This reaction couples an organoboron reagent (boronic acid or ester) with a halo-isonicotinaldehyde derivative (e.g., 2-chloro-isonicotinaldehyde).[8][9] It is highly tolerant of various functional groups and provides a powerful means to form carbon-carbon bonds.[8]

• Sonogashira Coupling: This reaction couples a terminal alkyne with a halo-isonicotinaldehyde derivative in the presence of a palladium catalyst and a copper(I) co-catalyst.[10][11] This method is exceptionally useful for introducing alkynyl moieties, which are valuable precursors for further transformations.[12]

Workflow for Suzuki Coupling to Functionalized Isonicotinaldehydes

Caption: Suzuki-Miyaura cross-coupling for isonicotinaldehyde functionalization.

Protocol 3: Suzuki-Miyaura Coupling of 2-Chloro-isonicotinaldehyde with an Arylboronic Acid

Objective: To synthesize a 2-aryl-isonicotinaldehyde via a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 2-Chloro-isonicotinaldehyde

• Arylboronic acid

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Base (e.g., potassium carbonate, sodium carbonate)

• Solvent (e.g., toluene, dioxane, DMF/water mixture)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask under an inert atmosphere, add 2-chloro-isonicotinaldehyde, the arylboronic acid (1.1-1.5 equivalents), the palladium catalyst (1-5 mol%), and the base (2-3 equivalents).

• Add the degassed solvent to the flask.

• Heat the reaction mixture to the appropriate temperature (typically 80-110°C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-aryl-isonicotinaldehyde.

Data Summary: Representative Suzuki and Sonogashira Couplings

Coupling Type	Substrates	Catalyst/Conditions	Yield (%)	Reference
Suzuki	5-Bromo-2-methylpyridin-3-amine + Arylboronic acids	Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O	60-85	[8]
Sonogashira	Aryl iodide + Aryl acetylene	Pd catalyst, CuI, Amine base	Good to excellent	[10]

Direct Formylation of Substituted Pyridines

Direct formylation of a pre-functionalized pyridine ring is an attractive strategy for the synthesis of isonicotinaldehydes, although regioselectivity can be a challenge.

Causality of Experimental Choices: The choice of formylating agent and the directing groups on the pyridine ring are crucial for achieving the desired C4-formylation.

• Vilsmeier-Haack Reaction: This reaction uses a Vilsmeier reagent (typically formed from phosphorus oxychloride and a formamide like DMF) to introduce a formyl group onto electron-rich aromatic rings. While generally favoring ortho and para positions, the regioselectivity on pyridines can be influenced by substituents.[13][14]

• Metalation-Formylation: Directed ortho-metalation using a strong base like lithium diisopropylamide (LDA), followed by quenching with a formylating agent (e.g., DMF), is a powerful method for regioselective functionalization. For C4-functionalization, remote metalation strategies are being developed.[15]

Conclusion: A Versatile Toolbox for Drug Discovery

The synthetic routes outlined in this application note provide a robust and versatile toolbox for accessing a wide array of functionalized isonicotinaldehydes. From classical oxidation methods suitable for large-scale synthesis to modern palladium-catalyzed cross-coupling reactions that enable rapid library generation, the medicinal chemist has a powerful arsenal at their disposal. The ability to strategically introduce diverse functional groups onto the isonicotinaldehyde scaffold is paramount for fine-tuning the biological activity and pharmacokinetic properties of new drug candidates. The detailed protocols and mechanistic insights provided herein serve as a practical guide for researchers dedicated to the discovery and development of next-generation therapeutics.

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• ResearchGate. (n.d.). Oxidation of (1) 4-picoline and (2) EMP in the presence of.... Retrieved from [Link]

• Wikipedia. (n.d.). Isonicotinic acid. Retrieved from [Link]

• ResearchGate. (2008). Oxidation of 4-picoline to isonicotinic acid on V-Ti-O catalysts. Retrieved from [Link]

• Google Patents. (n.d.). US3147269A - Process for the separation of nicotinic and isonicotinic acid.
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• Google Patents. (n.d.). CN103228137A - Synthesis of substituted salicylaldehyde derivatives.
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Application Notes and Protocols for the Use of 2-(Difluoromethyl)isonicotinaldehyde in Organic Synthesis

Introduction: The Strategic Importance of the Difluoromethyl Group in Pyridine Scaffolds

The incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal and agricultural chemistry. Fluorinated functional groups can profoundly alter a compound's physicochemical properties, leading to enhanced metabolic stability, increased lipophilicity, and improved bioavailability.[1][2] Among the various fluorinated motifs, the difluoromethyl (CF₂H) group holds a unique position. It serves as a lipophilic bioisostere of hydroxyl, thiol, and amine functionalities, capable of participating in hydrogen bonding interactions, which can lead to improved binding affinity with biological targets.[1][3][4]

Pyridine and its derivatives are ubiquitous scaffolds in a vast array of pharmaceuticals and agrochemicals.[3][5] Consequently, the development of synthetic methodologies to access difluoromethylated pyridines is of paramount importance for the discovery of novel and more effective chemical entities.[1][6][7] 2-(Difluoromethyl)isonicotinaldehyde is a key building block that combines the advantageous properties of the difluoromethyl group with the versatile reactivity of the pyridine ring and an aldehyde functional handle. This aldehyde is a gateway to a multitude of chemical transformations, allowing for the construction of complex molecular architectures.

These application notes provide an in-depth guide for researchers, scientists, and drug development professionals on the synthetic utility of 2-(Difluoromethyl)isonicotinaldehyde. We will explore several key transformations, providing detailed, field-proven protocols and the scientific rationale behind the experimental choices.

Core Synthetic Applications and Protocols

The aldehyde functionality of 2-(Difluoromethyl)isonicotinaldehyde is a versatile handle for a wide range of carbon-carbon and carbon-nitrogen bond-forming reactions. Below, we detail several high-impact synthetic transformations.

Reductive Amination: Accessing Novel Amines

Reductive amination is a powerful and widely used method for the synthesis of amines from carbonyl compounds. This two-step, one-pot process involves the initial formation of an imine or iminium ion from the aldehyde and a primary or secondary amine, followed by in-situ reduction to the corresponding amine. This transformation is fundamental in the synthesis of pharmaceutical intermediates. A variety of reducing agents can be employed, with sodium triacetoxyborohydride being a mild and effective choice for many substrates.[5][8][9][10]

Scientific Rationale: The reaction is typically carried out under mildly acidic conditions, which catalyze the formation of the imine intermediate. The choice of a mild reducing agent like sodium triacetoxyborohydride is crucial as it selectively reduces the iminium ion without affecting the starting aldehyde. The difluoromethyl group is stable under these conditions and its electron-withdrawing nature may slightly activate the aldehyde towards nucleophilic attack.

Representative Protocol: Synthesis of N-Benzyl-1-(2-(difluoromethyl)pyridin-4-yl)methanamine

Materials:

• 2-(Difluoromethyl)isonicotinaldehyde

• Benzylamine

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(Difluoromethyl)isonicotinaldehyde (1.0 eq).

• Dissolve the aldehyde in anhydrous 1,2-dichloroethane (DCE).

• Add benzylamine (1.1 eq) to the solution, followed by a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Effervescence may be observed.

• Continue stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-benzyl-1-(2-(difluoromethyl)pyridin-4-yl)methanamine.

Data Presentation:

Reagent	Molar Ratio	Notes
2-(Difluoromethyl)isonicotinaldehyde	1.0	Starting material
Benzylamine	1.1	Amine source
Sodium triacetoxyborohydride	1.5	Reducing agent
Acetic acid	0.1	Catalyst for imine formation
Typical Yield	75-90% (after purification)

Experimental Workflow: Reductive Amination

Caption: Workflow for the reductive amination of 2-(difluoromethyl)isonicotinaldehyde.

Wittig Reaction: Synthesis of Difluoromethyl-Substituted Styrylpyridines

The Wittig reaction is a Nobel Prize-winning method for the synthesis of alkenes from aldehydes or ketones and phosphonium ylides.[2][7][11] This reaction is highly reliable for forming carbon-carbon double bonds with good control over the location of the new bond. The reaction proceeds via a betaine or oxaphosphetane intermediate, which then collapses to form the alkene and a phosphine oxide byproduct. The stereochemical outcome (E/Z) can often be influenced by the nature of the ylide and the reaction conditions.[7]

Scientific Rationale: The reaction is initiated by the nucleophilic attack of the ylide carbon on the electrophilic carbonyl carbon of the aldehyde. The strong phosphorus-oxygen bond that is formed in the triphenylphosphine oxide byproduct provides the thermodynamic driving force for the reaction. The electron-withdrawing nature of the 2-(difluoromethyl)pyridine moiety may enhance the electrophilicity of the aldehyde, potentially facilitating the initial nucleophilic attack.

Representative Protocol: Synthesis of 4-(2-Phenylvinyl)-2-(difluoromethyl)pyridine

Materials:

• Benzyltriphenylphosphonium chloride

• Potassium tert-butoxide

• Anhydrous Tetrahydrofuran (THF)

• 2-(Difluoromethyl)isonicotinaldehyde

• Hexanes

• Dichloromethane (DCM)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, suspend benzyltriphenylphosphonium chloride (1.1 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Add potassium tert-butoxide (1.1 eq) portion-wise to the suspension. The mixture will typically turn a deep color (e.g., orange or red), indicating the formation of the ylide.

• Stir the mixture at 0 °C for 1 hour.

• In a separate flask, dissolve 2-(Difluoromethyl)isonicotinaldehyde (1.0 eq) in anhydrous THF.

• Slowly add the aldehyde solution to the ylide solution at 0 °C via a syringe or dropping funnel.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, quench the reaction with water.

• Extract the mixture with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (a gradient of hexanes/ethyl acetate is often effective) to separate the alkene product from triphenylphosphine oxide.

Data Presentation:

Reagent	Molar Ratio	Notes
Benzyltriphenylphosphonium chloride	1.1	Ylide precursor
Potassium tert-butoxide	1.1	Base for ylide formation
2-(Difluoromethyl)isonicotinaldehyde	1.0	Starting material
Typical Yield	60-80% (after purification)

Logical Relationship: Wittig Reaction

Caption: Reactants and products in the Wittig olefination.

Grignard Reaction: Formation of Secondary Alcohols

The Grignard reaction is a classic and highly versatile method for forming carbon-carbon bonds through the addition of an organomagnesium halide (Grignard reagent) to a carbonyl group.[12][13][14] The reaction of a Grignard reagent with an aldehyde yields a secondary alcohol upon acidic workup. This allows for the introduction of a wide variety of alkyl, aryl, and vinyl groups at the carbonyl carbon.

Scientific Rationale: The carbon-magnesium bond in a Grignard reagent is highly polarized, rendering the carbon atom nucleophilic and basic. This nucleophilic carbon attacks the electrophilic carbonyl carbon of the aldehyde. The resulting magnesium alkoxide is then protonated during the aqueous workup to yield the alcohol. It is critical to perform the reaction under anhydrous conditions as Grignard reagents react readily with protic solvents, including water.[15]

Representative Protocol: Synthesis of 1-(2-(Difluoromethyl)pyridin-4-yl)-1-phenylethan-1-ol

Materials:

• Magnesium turnings

• Iodine (a small crystal)

• Bromobenzene

• Anhydrous diethyl ether or THF

• 2-(Difluoromethyl)isonicotinaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Assemble a flame-dried, three-necked flask with a reflux condenser, dropping funnel, and magnetic stirrer under an inert atmosphere.

• Place magnesium turnings (1.2 eq) and a small crystal of iodine in the flask.

• Gently heat the flask to sublime the iodine, which helps to activate the magnesium surface.

• In the dropping funnel, prepare a solution of bromobenzene (1.1 eq) in anhydrous diethyl ether.

• Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and bubbling is observed. If the reaction does not start, gentle heating may be required.

• Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution to 0 °C.

• Dissolve 2-(Difluoromethyl)isonicotinaldehyde (1.0 eq) in anhydrous diethyl ether and add it dropwise to the Grignard reagent.

• After the addition, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Presentation:

Reagent	Molar Ratio	Notes
Magnesium turnings	1.2	For Grignard reagent formation
Bromobenzene	1.1	Grignard reagent precursor
2-(Difluoromethyl)isonicotinaldehyde	1.0	Starting material
Typical Yield	65-85% (after purification)

Signaling Pathway: Grignard Reaction Mechanism

Caption: Key steps in the Grignard synthesis of a secondary alcohol.

References

• Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. (2024). National Institutes of Health. [Link]

• A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. (2020). PMC. [Link]

• Wittig Reaction - Examples and Mechanism. (2018). Master Organic Chemistry. [Link]

• 18F-Difluoromethyl(ene) Motifs via Oxidative Fluorodecarboxylation with [18F]Fluoride. (n.d.). National Institutes of Health. [Link]

• New method for introducing fluorinated components into molecules. (2024). Uni Münster. [Link]

• Direct Synthesis of N-Difluoromethyl-2-pyridones from Pyridines. (n.d.). Request PDF. [Link]

• Reactions of Grignard Reagents. (2015). Master Organic Chemistry. [Link]

• Mechanochemical and aging-based reductive amination with chitosan and aldehydes affords high degree of substitution functional biopolymers. (n.d.). Green Chemistry (RSC Publishing). [Link]

• Wittig Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Difluoromethylation Reactions of Organic Compounds. (2022). Request PDF. [Link]

• Reactions with Grignard Reagents. (2023). Chemistry LibreTexts. [Link]

• Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. (n.d.). MDPI. [Link]

• 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. (n.d.). PMC - PubMed Central. [Link]

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• Development of a Practical Sequence for Difluoromethylation of 2-Bromopyridines via Cu-Mediated Reductive Coupling and Decarboxylation. (2022). Request PDF. [Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. (n.d.). PMC. [Link]

• Copper-catalyzed carbo-difluoromethylation of alkenes via radical relay. (2021). PMC - NIH. [Link]

• Production of Primary Amines by Reductive Amination of Biomass-Derived Aldehydes/Ketones. (2017). PubMed. [Link]

• Grignard Reaction. (n.d.). Organic Chemistry Portal. [Link]

• One-pot synthesis of difluoromethyl ketones by a difluorination/fragmentation process. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Catalytic C–H Bond Activation and Knoevenagel Condensation Using Pyridine-2,3-Dicarboxylate-Based Metal–Organic Frameworks. (n.d.). PMC - PubMed Central. [Link]

• Henry Reaction. (2022). YouTube. [Link]

• 19.7b Wittig Reaction | Organic Chemistry. (2021). YouTube. [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. (2020). PubMed. [Link]

• Synthesis of Difluoromethylthioesters from Aldehydes. (n.d.). Sci-Hub. [Link]

• Grignard Reagent and Aldehyde (or Ketone) (Mechanism). (2014). YouTube. [Link]

• Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase. (2024). National Institutes of Health. [Link]

• Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. (n.d.). MDPI. [Link]

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Application Notes and Protocols: The Strategic Use of 2-(Difluoromethyl)isonicotinaldehyde Scaffolds in Cross-Coupling Reactions

Introduction: The Growing Prominence of Difluoromethylated Pyridines in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into heterocyclic scaffolds is a proven method for enhancing the pharmacological profile of drug candidates. The difluoromethyl (CHF₂) group, in particular, has garnered significant attention. It serves as a lipophilic bioisostere for hydroxyl, thiol, and amine functionalities, capable of improving metabolic stability, membrane permeability, and binding affinity through the formation of weak hydrogen bonds.[1] When integrated into a pyridine ring, specifically in the isonicotinaldehyde framework, the resulting 2-(difluoromethyl)isonicotinaldehyde derivatives become powerful and versatile building blocks for the synthesis of complex molecules targeting a wide array of diseases.[2]

This guide provides an in-depth exploration of the application of these valuable scaffolds in palladium-catalyzed cross-coupling reactions. As direct C-H functionalization of the pyridine ring at the 4-position in the presence of an aldehyde can be challenging, a common and robust synthetic strategy is employed. This involves the use of a halogenated precursor, 4-chloro-2-(difluoromethyl)pyridine , which is commercially available, as the starting material for the cross-coupling reaction.[3] The desired isonicotinaldehyde functionality is then introduced in a subsequent step. This modular approach allows for the late-stage diversification of the pyridine core, enabling the rapid generation of libraries of novel compounds for screening and development.

We will delve into two of the most powerful C-C bond-forming reactions in modern organic synthesis: the Suzuki-Miyaura coupling and the Sonogashira coupling. For each reaction, we will provide a detailed, field-tested protocol, explain the rationale behind the choice of reagents and conditions, and present a mechanistic overview.

Core Synthetic Strategy: A Two-Phase Approach

The protocols detailed herein follow a logical and efficient two-phase synthetic sequence. This strategy maximizes the diversity of the final products while relying on a common, readily accessible starting material.

Phase 1: Palladium-Catalyzed Cross-Coupling. The initial phase focuses on the formation of a new carbon-carbon bond at the 4-position of the pyridine ring. Starting with 4-chloro-2-(difluoromethyl)pyridine, either a Suzuki-Miyaura reaction is used to introduce an aryl or heteroaryl moiety, or a Sonogashira reaction is employed to install an alkynyl group.

Phase 2: Introduction of the Aldehyde Functionality. Following the successful cross-coupling, the resulting 4-substituted-2-(difluoromethyl)pyridine is converted to the target isonicotinaldehyde. A standard and effective method for this transformation is a directed ortho-metalation (DoM) followed by formylation.

Caption: Overall synthetic workflow.

Application Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 4-Aryl-2-(difluoromethyl)pyridines

The Suzuki-Miyaura reaction is a cornerstone of C(sp²)-C(sp²) bond formation due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.[4]

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium(II) precatalyst like PdCl₂(dppf) and a bulky, electron-rich phosphine ligand is chosen. The dppf ligand facilitates the reductive elimination step and stabilizes the palladium(0) active species, which is crucial for efficient catalytic turnover, especially with electron-deficient pyridine rings.

• Base: A moderately strong inorganic base such as K₂CO₃ or Cs₂CO₃ is essential. Its primary role is to activate the boronic acid by forming a more nucleophilic boronate species, which then participates in the transmetalation step of the catalytic cycle.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane or DME) and water is commonly used. The organic solvent ensures the solubility of the organic reactants and the catalyst, while water is necessary to dissolve the inorganic base and facilitate the formation of the active boronate species.

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

Reagent/Component	M.W. ( g/mol )	Amount (mmol)	Equivalents
4-Chloro-2-(difluoromethyl)pyridine	163.55	1.0	1.0
Arylboronic Acid	-	1.2	1.2
PdCl₂(dppf)·CH₂Cl₂	816.64	0.03	0.03
K₂CO₃	138.21	2.0	2.0
1,4-Dioxane	-	5 mL	-
Water	-	1 mL	-

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 4-chloro-2-(difluoromethyl)pyridine (163.5 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (276.4 mg, 2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Catalyst Addition: Under a positive pressure of inert gas, add PdCl₂(dppf)·CH₂Cl₂ (24.5 mg, 0.03 mmol).

• Solvent Addition: Add 1,4-dioxane (5 mL) and water (1 mL) via syringe. The mixture should be stirred to ensure homogeneity.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aryl-2-(difluoromethyl)pyridine.

Application Protocol 2: Sonogashira Coupling for the Synthesis of 4-Alkynyl-2-(difluoromethyl)pyridines

The Sonogashira coupling is a highly reliable method for forming C(sp²)-C(sp) bonds, linking aryl or vinyl halides with terminal alkynes.[5][6] This reaction is instrumental in the synthesis of conjugated enynes and arylalkynes, which are common motifs in pharmaceuticals and organic materials.

Causality Behind Experimental Choices:

• Dual Catalyst System: The Sonogashira reaction classically employs a dual catalytic system. A palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) facilitates the main cross-coupling cycle. A copper(I) co-catalyst, typically CuI, is crucial for activating the alkyne by forming a copper(I) acetylide intermediate, which is more reactive in the transmetalation step.

• Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), serves a dual purpose. It acts as a solvent and also neutralizes the hydrogen halide (HX) generated during the reaction, preventing the deactivation of the catalyst and promoting the formation of the copper acetylide.

• Solvent: While the amine base can often serve as the solvent, an additional co-solvent like THF or DMF can be used to ensure the solubility of all reactants, particularly for more complex substrates.

Mechanistic Overview: The Sonogashira Catalytic Cycle

Caption: Simplified Sonogashira catalytic cycle.

Detailed Experimental Protocol: Sonogashira Coupling

Reagent/Component	M.W. ( g/mol )	Amount (mmol)	Equivalents
4-Chloro-2-(difluoromethyl)pyridine	163.55	1.0	1.0
Terminal Alkyne	-	1.5	1.5
PdCl₂(PPh₃)₂	701.90	0.02	0.02
Copper(I) Iodide (CuI)	190.45	0.04	0.04
Triethylamine (TEA)	-	5 mL	-
THF (optional)	-	2 mL	-

Step-by-Step Procedure:

• Reaction Setup: In a Schlenk flask, dissolve 4-chloro-2-(difluoromethyl)pyridine (163.5 mg, 1.0 mmol) and the terminal alkyne (1.5 mmol) in triethylamine (5 mL) and THF (2 mL).

• Inert Atmosphere: Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, add PdCl₂(PPh₃)₂ (14.0 mg, 0.02 mmol) and CuI (7.6 mg, 0.04 mmol).

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC or LC-MS. Reactions are typically complete within 2-6 hours. For less reactive substrates, gentle heating to 40-50 °C may be required.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate (20 mL) and wash with saturated aqueous NH₄Cl solution (2 x 10 mL) to remove copper salts, followed by a brine wash (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to obtain the desired 4-alkynyl-2-(difluoromethyl)pyridine.

Phase 2 Protocol: Formylation to Synthesize 2-(Difluoromethyl)isonicotinaldehyde Derivatives

The final step in our synthetic sequence is the introduction of the aldehyde group at the 4-position of the pyridine ring. A highly effective method is directed ortho-metalation, where a directing group guides the deprotonation of an adjacent C-H bond. In our case, the pyridine nitrogen itself can direct the metalation to the 4-position after the cross-coupling.

Detailed Experimental Protocol: Lithiation and Formylation

Note: This reaction must be carried out under strictly anhydrous conditions with an inert atmosphere.

Reagent/Component	M.W. ( g/mol )	Amount (mmol)	Equivalents
4-Aryl-2-(difluoromethyl)pyridine	-	1.0	1.0
n-Butyllithium (n-BuLi, 2.5 M in hexanes)	-	1.1	1.1
N,N-Dimethylformamide (DMF)	73.09	2.0	2.0
Anhydrous Tetrahydrofuran (THF)	-	10 mL	-

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a thermometer and under a positive pressure of argon, add a solution of the 4-aryl-2-(difluoromethyl)pyridine (1.0 mmol) in anhydrous THF (10 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (0.44 mL of a 2.5 M solution in hexanes, 1.1 mmol) dropwise, ensuring the internal temperature does not rise above -70 °C. Stir the resulting solution at -78 °C for 1 hour.

• Formylation: Add anhydrous N,N-dimethylformamide (DMF) (0.15 mL, 2.0 mmol) dropwise to the reaction mixture at -78 °C.

• Warming and Quenching: Allow the reaction to slowly warm to room temperature over 2 hours. Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

• Work-up: Extract the mixture with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the final 4-formyl-2-(difluoromethyl)arylpyridine derivative.

Conclusion

The difluoromethylated isonicotinaldehyde scaffold represents a highly valuable platform for the development of novel chemical entities in pharmaceutical and agrochemical research. The synthetic strategy outlined in these application notes, which leverages the power of palladium-catalyzed cross-coupling reactions on a versatile halogenated precursor, provides a robust and flexible approach to a wide range of derivatives. The detailed protocols for Suzuki-Miyaura and Sonogashira couplings, followed by a reliable formylation procedure, are designed to be readily implemented in a research setting, empowering scientists to explore the vast chemical space accessible from this privileged core structure.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angew. Chem. Int. Ed.2011 , 50, 6722-6737. [Link]

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995 , 95, 2457-2483. [Link]

• Ni, C.; Hu, J. The unique role of fluorine in industry and life science. Nat Rev Chem2021 , 5, 431–448. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chem. Rev.2007 , 107, 874-922. [Link]

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. J. Organomet. Chem.2002 , 653, 46-49. [Link]

• Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed.2002 , 41, 4176-4211. [Link]

• Snieckus, V. Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chem. Rev.1990 , 90, 879-933. [Link]

• Gribble, G. W. Recent developments in the Vilsmeier–Haack reaction. J. Chem. Soc., Perkin Trans. 12000 , 1045-1075. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Kambe, N.; Iwasaki, T.; Terao, J. Cross-coupling reactions of organometallic compounds of lithium, magnesium, and zinc. In Comprehensive Organic Synthesis II; Elsevier, 2014 ; Vol. 3, pp 293-343. [Link]

• MySkinRecipes. 2-(Trifluoromethyl)isonicotinaldehyde. [Link]

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Application Notes and Protocols for the Scale-up Synthesis of 2-(Difluoromethyl)isonicotinaldehyde

Abstract

This document provides a comprehensive guide for the multi-gram scale synthesis of 2-(difluoromethyl)isonicotinaldehyde, a key building block in contemporary medicinal and agrochemical research. The difluoromethyl (CF₂H) group is a valuable bioisostere for hydroxyl and thiol moieties, capable of enhancing metabolic stability, binding affinity, and bioavailability of parent molecules. This guide details a robust and scalable three-step synthetic route, commencing with the readily available 2-chloroisonicotinaldehyde. Each step is accompanied by a detailed protocol, mechanistic insights, and safety considerations essential for successful scale-up.

Introduction: The Significance of the Difluoromethyl Group

The strategic incorporation of fluorine atoms into bioactive molecules is a cornerstone of modern drug discovery. The difluoromethyl (CF₂H) group, in particular, has garnered significant interest due to its unique electronic properties and its role as a lipophilic hydrogen bond donor.[1] Unlike the more electron-withdrawing trifluoromethyl group, the CF₂H moiety can act as a bioisostere of hydroxyl, thiol, or amine groups, often leading to improved pharmacological profiles.[2] The target molecule, 2-(difluoromethyl)isonicotinaldehyde, is a versatile intermediate, with its aldehyde functionality providing a synthetic handle for a variety of chemical transformations.[1]

The synthesis of specifically substituted pyridines, such as the target compound, presents a considerable challenge due to the inherent reactivity and potential for side reactions of the pyridine ring. Direct C-H difluoromethylation of pyridines, while an active area of research, often suffers from a lack of regioselectivity and can be difficult to scale.[3] Therefore, a more controlled and reproducible synthetic strategy is required for the reliable production of multi-gram quantities of 2-(difluoromethyl)isonicotinaldehyde. This guide outlines a robust three-step approach:

• Protection of the aldehyde functionality of 2-chloroisonicotinaldehyde as a diethyl acetal.

• Nucleophilic Difluoromethylation of the resulting 2-chloro-4-(diethoxymethyl)pyridine.

• Deprotection of the acetal to yield the final product.

This route was designed for its scalability, high yields, and control over regioselectivity.

Synthetic Strategy and Mechanism

The overall synthetic pathway is depicted below. The core of this strategy lies in the temporary masking of the reactive aldehyde group, allowing for the selective transformation of the 2-chloro substituent to the desired difluoromethyl group.

Caption: Overall synthetic route for 2-(difluoromethyl)isonicotinaldehyde.

Step 1: Acetal Protection

The aldehyde group is highly susceptible to nucleophilic attack and oxidation/reduction, conditions that may be present in the subsequent difluoromethylation step. Protection as a diethyl acetal renders the aldehyde inert to these conditions. This reaction is an equilibrium process, and to drive it to completion, the water generated as a byproduct is removed, typically through azeotropic distillation using a Dean-Stark apparatus.

Step 2: Nucleophilic Difluoromethylation

This key step involves the conversion of the 2-chloro substituent to the difluoromethyl group. While several difluoromethylating agents exist, this protocol utilizes sodium chlorodifluoroacetate as a precursor to difluorocarbene (:CF₂). In the presence of a suitable base and at elevated temperatures, difluorocarbene is generated in situ and is subsequently protonated to form the difluoromethyl anion, which then displaces the chloride at the 2-position of the pyridine ring. This method is advantageous for its use of a relatively inexpensive and stable difluoromethyl source.

Step 3: Deprotection of the Acetal

The final step is the hydrolysis of the acetal back to the aldehyde. This is achieved under acidic conditions, which protonate the acetal oxygens, making the carbon susceptible to nucleophilic attack by water. The reaction is typically driven to completion by the presence of excess water.

Detailed Experimental Protocols

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Some of the reagents are corrosive and/or toxic; consult the safety data sheets (SDS) for all chemicals before use.[4][5][6][7]

Step 1: Synthesis of 2-Chloro-4-(diethoxymethyl)pyridine

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Chloroisonicotinaldehyde	141.55	50.0 g	0.353
Triethyl orthoformate	148.20	78.5 g (88.2 mL)	0.530
Ethanol (absolute)	46.07	250 mL	-
p-Toluenesulfonic acid monohydrate	190.22	1.0 g	0.005

Protocol:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a condenser, add 2-chloroisonicotinaldehyde (50.0 g, 0.353 mol), triethyl orthoformate (78.5 g, 0.530 mol), and absolute ethanol (250 mL).

• Add p-toluenesulfonic acid monohydrate (1.0 g, 0.005 mol) to the mixture.

• Heat the reaction mixture to a gentle reflux. The ethanol-water azeotrope will begin to collect in the Dean-Stark trap.

• Continue the reaction until no more water is collected in the trap (approximately 4-6 hours). The reaction can be monitored by TLC (thin-layer chromatography) until the starting material is consumed.

• Allow the reaction mixture to cool to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (50 mL) and stir for 15 minutes.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be purified by vacuum distillation to afford 2-chloro-4-(diethoxymethyl)pyridine as a colorless oil.

Step 2: Synthesis of 4-(Diethoxymethyl)-2-(difluoromethyl)pyridine

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Chloro-4-(diethoxymethyl)pyridine	215.68	60.0 g	0.278
Sodium chlorodifluoroacetate	152.46	84.8 g	0.556
N,N-Dimethylformamide (DMF)	73.09	300 mL	-
Potassium carbonate (anhydrous)	138.21	57.6 g	0.417

Protocol:

• To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a thermocouple, add 2-chloro-4-(diethoxymethyl)pyridine (60.0 g, 0.278 mol), sodium chlorodifluoroacetate (84.8 g, 0.556 mol), and anhydrous potassium carbonate (57.6 g, 0.417 mol) in N,N-dimethylformamide (300 mL).

• Heat the reaction mixture to 120 °C with vigorous stirring. The reaction is exothermic, so careful temperature control is necessary.

• Maintain the reaction at 120 °C for 8-12 hours. Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water (1 L) and stir for 30 minutes.

• Extract the aqueous mixture with diethyl ether (3 x 200 mL).

• Combine the organic layers, wash with water (2 x 200 mL) and then with brine (200 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product is purified by vacuum distillation to give 4-(diethoxymethyl)-2-(difluoromethyl)pyridine as a pale yellow oil.

Step 3: Synthesis of 2-(Difluoromethyl)isonicotinaldehyde

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-(Diethoxymethyl)-2-(difluoromethyl)pyridine	231.23	50.0 g	0.216
Formic acid (88%)	46.03	200 mL	-
Water	18.02	50 mL	-

Protocol:

• In a 500 mL round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 4-(diethoxymethyl)-2-(difluoromethyl)pyridine (50.0 g, 0.216 mol) in 88% formic acid (200 mL) and water (50 mL).

• Heat the mixture to 60 °C and stir for 4-6 hours. Monitor the deprotection by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium carbonate until the pH is approximately 7-8. This should be done in an ice bath as the neutralization is exothermic.

• Extract the product with dichloromethane (3 x 150 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 2-(difluoromethyl)isonicotinaldehyde as a white to off-white solid.[8]

Characterization and Data

The identity and purity of the final product should be confirmed by standard analytical techniques.

Analysis	Expected Results
¹H NMR	Characteristic signals for the aldehyde proton (~10.0 ppm), the pyridine ring protons, and the difluoromethyl proton (a triplet at ~6.8 ppm with a J-coupling of ~55 Hz).
¹⁹F NMR	A doublet at approximately -115 ppm, coupled to the difluoromethyl proton.
¹³C NMR	Signals corresponding to the aldehyde carbon, the pyridine ring carbons, and the difluoromethyl carbon (a triplet).
Mass Spectrometry	The molecular ion peak corresponding to the mass of the product.
Melting Point	A sharp melting point range consistent with a pure compound.
Purity (HPLC)	>98%

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Acetal Protection	Insufficient removal of water.	Ensure the Dean-Stark apparatus is functioning correctly. Use anhydrous ethanol. Add more triethyl orthoformate.
Low Yield in Difluoromethylation	Insufficient temperature. Inactive reagents.	Ensure the reaction temperature reaches and is maintained at 120 °C. Use freshly opened and dry reagents.
Incomplete Deprotection	Insufficient acid or reaction time.	Increase the reaction time or the concentration of the acid.
Purification Difficulties	Presence of side products.	Optimize the reaction conditions to minimize side product formation. Employ careful column chromatography for purification.

Conclusion

The synthetic route and detailed protocols presented in this application note provide a reliable and scalable method for the production of multi-gram quantities of 2-(difluoromethyl)isonicotinaldehyde. By employing a protection-difluoromethylation-deprotection strategy, this guide addresses the challenges of regioselectivity inherent in pyridine chemistry. The successful implementation of this synthesis will provide researchers, scientists, and drug development professionals with a consistent supply of this valuable fluorinated building block for their research and development endeavors.

References

• Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nat Commun. 2024;15(1):4089. doi:10.1038/s41467-024-48419-3.

• Petko KI, Filatov AA. O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane. Org. Pharm. Chem. J. 2024;22(2):53-58.

• Gandioso A, El Fakiri M, Rovira A, Marchán V. A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Adv. 2020;10(50):29953-29963. doi:10.1039/d0ra06322c.

• Gandioso A, El Fakiri M, Rovira A, Marchán V. A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Adv. 2020;10(50):29953-29963. doi:10.1039/D0RA06322C.

• Novel Synthesis of 4-Substituted Pyridine-2,6-Dicarboxylic Acid Derivatives (No. 0071). OIST Innovation. Accessed January 24, 2026.

• Tan Z, The H, Chen H, et al. 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. RSC Med Chem. 2021;12(5):711-719. Published 2021 Apr 28. doi:10.1039/d1md00028k.

• Li C, Wang J, Barton L, et al. Metal-Free Synthesis of C-4 Substituted Pyridine Derivatives Using Pyridine-boryl Radicals via a Radical Addition/Coupling Mechanism: A Combined Computational and Experimental Study. J Am Chem Soc. 2017;139(12):4482-4489. doi:10.1021/jacs.7b00378.

• Beier P, Pastyříková T, Pohl R, Klepetářová B, Zlatoš Z. Synthesis of 2-Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N-Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimine Intermediates. J Org Chem. 2015;80(1):147-156. doi:10.1021/jo5023908.

• Safety Data Sheet. Fisher Scientific. Published March 31, 2024. Accessed January 24, 2026.

• Process for making 2,6-difluoro pyridine. US Patent 4071521A. Published January 31, 1978.

• Supporting Information for "A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent". The Royal Society of Chemistry. Published 2020.

• Safety Data Sheet. ChemicalBook. Accessed January 24, 2026.

• Petko KI, Filatov AA. O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane. Org Pharm Chem J. 2024;22(2).

• Wang Y, Zhang Y, Wang Y, et al. Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. Front Chem. 2022;10:1044439. Published 2022 Nov 2. doi:10.3389/fchem.2022.1044439.

• Facile Preparation of 3-Substituted-2,6-difluoropyridines: Application to the Synthesis of 2,3,6-Trisubstituted Pyridines. ResearchGate. Published online August 6, 2025.

• Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. ResearchGate. Published online 2019.

• Safety Data Sheet. Cayman Chemical. Published July 9, 2025. Accessed January 24, 2026.

• Process for producing pyridine carboxylic acids. US Patent 8575350B2. Published November 5, 2013.

• Pirnot MT, Rankic DA, Martin DB, MacMillan DW. Direct β-alkylation of aldehydes via photoredox organocatalysis. Science. 2013;339(6127):1593-1596. doi:10.1126/science.1234033.

• Safety Data Sheet. TCI Chemicals. Published November 23, 2024. Accessed January 24, 2026.

• Chlorine exchange for fluorine in 2-fluoro-pyridine compounds. European Patent EP0183228B1. Published June 4, 1986.

• Radical C–H 18 F-Difluoromethylation of Heteroarenes with [ 18 F]Difluoromethyl Heteroaryl-Sulfones by Visible Light Photoredox Catalysis. Molecules. 2021;26(11):3181. doi:10.3390/molecules26113181.

• Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. CrystEngComm. 2021;23(2):413-424. doi:10.1039/D0CE01511A.

• El-Sayed WA, Al-Majid AM, Barakat A, et al. Synthesis of Chiral Macrocyclic or Linear Pyridine Carboxamides from Pyridine-2,6-dicarbonyl Dichloride as Antimicrobial Agents. Molecules. 2016;21(11):1588. doi:10.3390/molecules21111588.

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Technical Notes & Optimization

Technical Support Center: Catalyst Selection for Reactions Involving 2-(Difluoromethyl)isonicotinaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(Difluoromethyl)isonicotinaldehyde. This guide is designed to provide you with in-depth technical assistance, troubleshooting advice, and frequently asked questions to ensure the success of your experiments. The unique electronic properties of the difluoromethyl group and the reactivity of the isonicotinaldehyde scaffold present both opportunities and challenges in chemical synthesis. This resource is structured to help you navigate these complexities with confidence.

Introduction to the Reactivity of 2-(Difluoromethyl)isonicotinaldehyde

2-(Difluoromethyl)isonicotinaldehyde is a valuable building block in medicinal chemistry. The difluoromethyl (CF₂H) group is a lipophilic hydrogen bond donor and can serve as a bioisostere for hydroxyl, thiol, or methyl groups, potentially enhancing metabolic stability and binding affinity of drug candidates.[1] The aldehyde functionality and the pyridine ring offer multiple sites for chemical modification, making this compound a versatile starting material for the synthesis of complex molecules.

This guide will focus on catalyst selection for three key transformations of 2-(Difluoromethyl)isonicotinaldehyde:

• Reactions at the Aldehyde Group: Including reduction, oxidation, and C-C bond formation.

• Cross-Coupling Reactions at the Pyridine Ring: Targeting C-H functionalization.

• Asymmetric Synthesis: Introducing chirality in reactions involving the aldehyde.

Frequently Asked Questions (FAQs)

Here are some of the common questions we receive regarding catalyst selection for reactions with 2-(Difluoromethyl)isonicotinaldehyde.

Q1: I am trying to reduce the aldehyde of 2-(Difluoromethyl)isonicotinaldehyde to the corresponding alcohol. Which catalyst should I use?

A1: For the reduction of an aldehyde to an alcohol, catalytic hydrogenation is a common and effective method. A standard choice would be Palladium on Carbon (Pd/C) with a hydrogen source like H₂ gas. For milder conditions, you can consider using a transfer hydrogenation catalyst such as [RuCl₂(p-cymene)]₂ with a hydrogen donor like formic acid or isopropanol.

Q2: I want to perform a C-C bond-forming reaction at the aldehyde carbon. What are my options?

A2: For C-C bond formation at the aldehyde, you have several catalytic options depending on the desired transformation. For instance, in a Wittig-type reaction , you would typically use a phosphonium ylide, which is not a catalytic reaction in the traditional sense. For asymmetric additions to the aldehyde, organocatalysts like chiral secondary amines (e.g., proline derivatives) or metal-based catalysts with chiral ligands can be employed. For instance, a dual catalytic system of indium triflate and a chiral imidazolidinone has been used for the asymmetric addition of aldehydes to N-acyl quinoliniums, a reaction type that could be adapted.

Q3: Can I selectively functionalize the pyridine ring without affecting the aldehyde?

A3: Yes, selective functionalization of the pyridine ring is possible. The aldehyde group is an electron-withdrawing group, which deactivates the pyridine ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution. For C-H functionalization , transition metal catalysis is a powerful tool. For example, regioselective meta-C-H functionalization of pyridines has been achieved through dearomatization-rearomatization strategies.[2] Photocatalysis with iridium or ruthenium complexes can also be used for radical difluoromethylation of heteroaromatics, though in your case, you would be functionalizing an already difluoromethylated pyridine.[3][4]

Q4: I am observing low yields in my cross-coupling reaction. What could be the issue?

A4: Low yields in cross-coupling reactions can stem from several factors. Catalyst deactivation, poor solubility of the starting material or catalyst, or competing side reactions are common culprits. Ensure your reagents and solvents are anhydrous and deoxygenated, as many organometallic catalysts are sensitive to air and moisture. You might also need to screen different ligands for your metal catalyst to improve stability and reactivity. Additives, such as bases or salts, can also play a crucial role in the catalytic cycle.

Q5: How do I choose a catalyst for an asymmetric reaction involving the aldehyde?

A5: For asymmetric synthesis, the choice of catalyst is critical. You will need a chiral catalyst or a metal catalyst with a chiral ligand. For nucleophilic additions to the aldehyde, chiral organocatalysts like proline and its derivatives are effective for promoting enantioselective aldol and Mannich reactions. For asymmetric reductions, chiral oxazaborolidine catalysts (Corey-Bakshi-Shibata catalysts) are a good choice. In the case of asymmetric difluoromethylation of other aldehydes, chiral quaternary ammonium salts derived from cinchona alkaloids have been used as phase-transfer catalysts.[5]

Troubleshooting Guides

Guide 1: Poor Yield in Catalytic Reduction of the Aldehyde

Problem	Potential Cause	Troubleshooting Steps	Scientific Rationale
Low conversion of the starting material	1. Catalyst poisoning.	- Ensure all glassware is clean and dry. - Purify the starting material to remove any potential inhibitors. - Use freshly opened or properly stored catalyst.	Impurities such as sulfur compounds or halides can irreversibly bind to the active sites of the catalyst, reducing its activity.
2. Insufficient hydrogen pressure or poor mixing.	- Increase the hydrogen pressure (if using H₂ gas). - Ensure vigorous stirring to facilitate mass transfer of hydrogen to the catalyst surface.	The rate of hydrogenation is often dependent on the concentration of dissolved hydrogen, which is influenced by pressure and mixing.
3. Catalyst deactivation over time.	- Add the catalyst in portions throughout the reaction. - Switch to a more robust catalyst, such as a different grade of Pd/C or a different metal catalyst.	Some catalysts may lose activity over time due to sintering or leaching of the metal.
Formation of side products	1. Over-reduction of the pyridine ring.	- Use a milder reducing agent, such as NaBH₄ with a Lewis acid catalyst. - Optimize the reaction temperature and time to favor aldehyde reduction.	The pyridine ring can be reduced under harsh hydrogenation conditions. Milder reagents offer better chemoselectivity.
2. Reductive amination with solvent or impurities.	- Use a non-amine-based solvent. - Ensure the purity of your starting material and hydrogen source.	If ammonia or primary/secondary amines are present as impurities, they can react with the aldehyde to form an imine, which is then reduced.

Guide 2: Low Enantioselectivity in Asymmetric Addition to the Aldehyde

Problem	Potential Cause	Troubleshooting Steps	Scientific Rationale
Low enantiomeric excess (ee)	1. Racemic background reaction.	- Lower the reaction temperature. - Decrease the catalyst loading to favor the catalyzed pathway. - Use a more sterically demanding chiral ligand.	The uncatalyzed reaction proceeds without stereocontrol. Lowering the temperature can increase the difference in activation energies between the catalyzed and uncatalyzed pathways.
2. Poor catalyst-substrate interaction.	- Screen different chiral ligands with varying electronic and steric properties. - Use a coordinating solvent that can help organize the transition state.	The degree of enantioselectivity is highly dependent on the precise geometry of the transition state, which is influenced by the catalyst, substrate, and solvent.
3. Water or other protic impurities.	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (N₂ or Ar).	Protic impurities can interfere with the catalyst or participate in non-selective protonation steps, leading to a decrease in ee.
Inconsistent results	1. Variable catalyst quality.	- Use a catalyst from a reliable commercial source or synthesize and characterize it carefully. - Store the catalyst under appropriate conditions (e.g., in a desiccator or glovebox).	The purity and activity of a chiral catalyst can significantly impact the enantioselectivity of a reaction.
2. Small variations in reaction setup.	- Standardize the procedure for setting up the reaction, including the order of addition of reagents.	The formation of the active catalytic species can be sensitive to the reaction conditions.

Experimental Protocols

Protocol 1: Catalytic Transfer Hydrogenation of 2-(Difluoromethyl)isonicotinaldehyde

This protocol provides a general procedure for the reduction of the aldehyde to the corresponding alcohol using a ruthenium catalyst.

Materials:

• 2-(Difluoromethyl)isonicotinaldehyde

• [RuCl₂(p-cymene)]₂

• Formic acid

• Triethylamine

• Anhydrous isopropanol

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (N₂ or Ar)

Procedure:

• To a round-bottom flask under an inert atmosphere, add 2-(Difluoromethyl)isonicotinaldehyde (1.0 eq).

• Dissolve the starting material in anhydrous isopropanol.

• Add [RuCl₂(p-cymene)]₂ (0.5-2 mol%).

• Add a mixture of formic acid and triethylamine (5:2 molar ratio, 2.0 eq of formic acid).

• Stir the reaction mixture at room temperature or gently heat to 40-60 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated solution of NaHCO₃.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Catalyst Selection and Troubleshooting

Catalyst Selection Workflow

This diagram illustrates a decision-making process for selecting a catalyst for a desired transformation of 2-(Difluoromethyl)isonicotinaldehyde.

Caption: Catalyst selection workflow for 2-(Difluoromethyl)isonicotinaldehyde.

Troubleshooting Logic Diagram

This diagram outlines a logical approach to troubleshooting a failed or low-yielding reaction.

Caption: General troubleshooting logic for catalytic reactions.

References

• Ni, H., et al. (2021). Highly Enantioselective Decarboxylative Difluoromethylation. PMC, NIH. Available at: [Link]

• Chen, Y., et al. (2024). Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nature Communications. Available at: [Link]

• Barata-Vallejo, S., & Postigo, A. (2019). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Molecules. Available at: [Link]

• Barata-Vallejo, S., & Postigo, A. (2019). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C-C Bonds. PubMed. Available at: [Link]

• Vicario, J. L., et al. (2014). Asymmetric Brønsted acid assisted Lewis base catalysis for the synthesis of trifluoromethylated heterocycles by exploiting the... The Royal Society of Chemistry. Available at: [Link]

• Hu, J., et al. (2011). Enantioselective nucleophilic difluoromethylation of aromatic aldehydes with Me3SiCF2SO2Ph and PhSO2CF2H reagents catalyzed by chiral quaternary ammonium salts. Beilstein Journal of Organic Chemistry. Available at: [Link]

• MacMillan, D. W. C., et al. (2007). Dual metal and Lewis base catalysis approach for asymmetric synthesis of dihydroquinolines and the α-arylation of aldehydes via N-acyliminium ions. Chemical Communications (RSC Publishing). Available at: [Link]

Sources

• 1. Highly Enantioselective Decarboxylative Difluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C-C Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BJOC - Enantioselective nucleophilic difluoromethylation of aromatic aldehydes with Me3SiCF2SO2Ph and PhSO2CF2H reagents catalyzed by chiral quaternary ammonium salts [beilstein-journals.org]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 2-(Difluoromethyl)isonicotinaldehyde by High-Performance Liquid Chromatography

Introduction: The Critical Role of Purity in Fluorinated Pharmaceutical Intermediates

In the landscape of modern drug discovery and development, the incorporation of fluorine atoms into molecular scaffolds is a widely adopted strategy to enhance metabolic stability, binding affinity, and bioavailability.[1] The difluoromethyl group (CHF2), in particular, has garnered significant interest as a lipophilic bioisostere for hydroxyl and thiol functionalities.[2] 2-(Difluoromethyl)isonicotinaldehyde is a key building block in the synthesis of a variety of pharmaceutical candidates. As with any active pharmaceutical ingredient (API) or intermediate, rigorous purity assessment is not merely a regulatory formality but a cornerstone of safety and efficacy.[3] Even trace impurities can alter toxicological profiles, compromise drug stability, and impact clinical outcomes.

This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) for the purity determination of 2-(Difluoromethyl)isonicotinaldehyde. We will explore the rationale behind method development, present a robust, validated HPLC protocol, and objectively compare its performance against orthogonal analytical techniques such as Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The methodologies and data presented herein are designed to equip researchers, scientists, and drug development professionals with the expertise to make informed decisions for the quality control of this vital intermediate.

Methodology Deep Dive: The Primacy of Reversed-Phase HPLC

For a polar, non-volatile, and UV-absorbing molecule like 2-(Difluoromethyl)isonicotinaldehyde, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection stands as the gold standard for purity analysis. Its high resolving power, sensitivity, and robustness make it exceptionally well-suited for separating the main component from structurally similar impurities.

Causality in Method Design: Why These Parameters?

The selection of each parameter in an HPLC method is a deliberate choice rooted in the physicochemical properties of the analyte and potential impurities. The goal is to develop a stability-indicating method—one that can resolve the active ingredient from any potential degradation products or process-related impurities.

• The Column (Stationary Phase): A C18 column is the workhorse of reversed-phase chromatography, offering excellent retention and selectivity for a broad range of moderately polar to non-polar compounds. The end-capping of modern C18 columns minimizes peak tailing for basic compounds like pyridines, ensuring symmetrical peaks and better resolution.

• The Mobile Phase (Eluent): A gradient elution using a mixture of a weak acid in water and an organic solvent like acetonitrile provides the necessary range of elution strength to separate compounds with varying polarities. The acidic modifier (e.g., formic or trifluoroacetic acid) serves a dual purpose: it protonates residual silanols on the silica backbone to further reduce peak tailing and suppresses the ionization of the pyridine nitrogen, leading to more consistent retention times.

• The Detector: The pyridine ring and the aldehyde carbonyl group are both chromophores, making UV detection a logical choice. Based on the UV spectra of similar aromatic aldehydes, a detection wavelength in the range of 254-280 nm is expected to provide good sensitivity for the analyte and related impurities.[4][5] A photodiode array (PDA) detector is highly recommended as it can acquire spectra across a range of wavelengths, which is invaluable for peak purity assessment and impurity identification.

Experimental Protocol: HPLC Purity of 2-(Difluoromethyl)isonicotinaldehyde

This protocol is designed to be a self-validating system, where the system suitability tests ensure the chromatographic system is performing adequately before any sample analysis.

1. Preparation of Solutions

• Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

• Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Solution: Accurately weigh and dissolve approximately 10 mg of 2-(Difluoromethyl)isonicotinaldehyde reference standard in the diluent in a 100 mL volumetric flask to obtain a concentration of 100 µg/mL.

• Sample Solution: Prepare the synthesized sample in the same manner as the standard solution.

2. Chromatographic Conditions

Parameter	Specification
Instrument	HPLC System with Gradient Pump and PDA Detector
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
0
20
25
25.1
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	260 nm
Injection Volume	10 µL

3. System Suitability

Before sample analysis, perform five replicate injections of the standard solution. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor: Not more than 2.0 for the main peak.

• Theoretical Plates: Not less than 2000 for the main peak.

• Relative Standard Deviation (RSD) of Peak Area: Not more than 2.0%.

4. Data Analysis

Purity is determined by the area percent method. The percentage purity is calculated by dividing the area of the main peak by the total area of all peaks in the chromatogram and multiplying by 100.

Visualizing the Workflow

Caption: A schematic overview of the HPLC purity analysis workflow.

Comparative Analysis: Orthogonal Methodologies

To ensure a comprehensive purity profile, it is best practice to employ at least one orthogonal analytical method—a technique that relies on a different separation or detection principle. This approach provides a more complete picture of a sample's purity and can detect impurities that may not be amenable to the primary method.

Gas Chromatography (GC): The Volatility Factor

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds.[6] Given the aldehyde functionality and the relatively low molecular weight of 2-(Difluoromethyl)isonicotinaldehyde, GC is a viable orthogonal method, particularly for identifying residual solvents and volatile synthesis byproducts.

Experimental Protocol: GC-FID Purity Analysis

• Sample Preparation: Prepare a solution of the sample in a suitable solvent (e.g., dichloromethane) at a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Detector (FID) Temperature: 300 °C.

  • Oven Program: 100 °C (hold for 2 min), ramp to 280 °C at 15 °C/min, hold for 5 min.

  • Injection: 1 µL, split ratio 50:1.

Causality and Insights: The non-polar stationary phase of the DB-5ms column separates compounds based on their boiling points and slight differences in polarity. A Flame Ionization Detector (FID) is used for its robustness and wide linear range for carbon-containing compounds. This method excels at detecting non-UV active volatile impurities that would be missed by the HPLC-UV method. However, it is unsuitable for non-volatile or thermally labile impurities.

Quantitative NMR (qNMR): The Absolute Standard

Quantitative NMR (qNMR) has emerged as a primary analytical method for purity assessment because the signal intensity is directly proportional to the number of nuclei, largely independent of the molecule's structure.[3] This allows for the determination of purity without the need for a reference standard of the analyte itself, by using a certified internal standard.[7] Both ¹H and ¹⁹F qNMR can be employed for 2-(Difluoromethyl)isonicotinaldehyde, offering a powerful, dual-nucleus approach.[8][9]

Experimental Protocol: ¹H qNMR Purity Analysis

• Sample Preparation: Accurately weigh about 10 mg of the sample and 5 mg of a certified internal standard (e.g., maleic acid) into a vial. Dissolve in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: A standard single-pulse experiment with a long relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and the internal standard.

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32).

• Data Analysis: Integrate a well-resolved signal of the analyte and a signal of the internal standard. Calculate the purity using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P_std = purity of the internal standard.

Causality and Insights: ¹H qNMR provides an absolute measure of purity and can quantify any proton-containing impurity if a unique signal can be resolved. ¹⁹F qNMR offers the advantage of a much wider chemical shift range and virtually no background signals, making it highly specific for fluorinated compounds and their impurities.[7][9] The limitation of qNMR is its lower sensitivity compared to chromatographic methods, making it less suitable for trace impurity analysis.

Logical Comparison of Methodologies

Caption: Comparative strengths of HPLC, GC, and qNMR for purity analysis.

Data Summary and Performance Comparison

The following table summarizes the expected performance characteristics of each method for the analysis of 2-(Difluoromethyl)isonicotinaldehyde, based on established principles and ICH Q2(R1) validation guidelines.[10][11]

Parameter	RP-HPLC-UV	GC-FID	Quantitative NMR (qNMR)
Specificity	High (Separates structurally similar compounds)	High (Separates based on volatility)	Very High (Structurally specific signals)
Linearity (R²)	> 0.999	> 0.998	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	99.0 - 101.0% (Primary Method)
Precision (% RSD)	< 1.0%	< 1.5%	< 0.5%
LOD/LOQ	Low (ng level)	Low (ng level for volatiles)	High (µg level)
Key Advantage	Best for non-volatile impurities and degradants	Excellent for residual solvents and volatile impurities	Absolute quantification without a specific reference standard
Key Limitation	Requires UV-active impurities for detection	Not suitable for non-volatile or thermally labile compounds	Lower sensitivity, not ideal for trace impurities (<0.1%)

Conclusion and Recommendations

For the routine quality control and purity assessment of 2-(Difluoromethyl)isonicotinaldehyde, Reversed-Phase HPLC with UV detection is the unequivocally recommended primary method. Its high precision, sensitivity, and specificity make it ideal for quantifying the main component and detecting a wide range of potential process-related impurities and degradation products.[10] The method's performance should be rigorously validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.

To achieve a comprehensive purity profile, especially during process development and for reference standard characterization, the use of orthogonal techniques is strongly advised. GC-FID is an excellent complementary method for the analysis of volatile impurities and residual solvents, which are common in pharmaceutical manufacturing. Furthermore, ¹H and ¹⁹F qNMR should be employed to provide an absolute purity value, acting as a cross-validation for the primary HPLC method and offering invaluable structural information.[3][8]

By integrating these methodologies, researchers and drug development professionals can build a robust and self-validating quality control strategy, ensuring the integrity of 2-(Difluoromethyl)isonicotinaldehyde and, ultimately, the safety and efficacy of the final pharmaceutical products.

References

• A study on microwave removal of pyridine from wastewater. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Characterisation and analysis of synthesis mixtures of hydroxy aldehydes, hydroxy carboxylic acids and polyols. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Pauli, G. F., Chen, S.-N., Simmler, C., Lankin, D. C., Gödecke, T., Jaki, B. U., Friesen, J. B., McAlpine, J. B., & Napolitano, J. G. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• Sandford, G. (2015). One-pot synthesis of difluoromethyl ketones by a difluorination/fragmentation process. Organic & Biomolecular Chemistry, 13(23), 6464–6467. [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. CPMP/ICH/381/95. [Link]

• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• de la Torre, F., El-SAYED, I., & Gotor-Fernández, V. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Advances, 10(52), 31251–31258. [Link]

• Holzgrabe, U. (n.d.). Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different. DiVA portal. Retrieved January 24, 2026, from [Link]

• A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes. (2011). Physical Chemistry Chemical Physics, 13(8), 3239-3247. [Link]

• Direct Synthesis of N-Difluoromethyl-2-pyridones from Pyridines. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Kinyua, J., Colas, C., & Bull, J. N. (2019). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Analytical Methods, 11(28), 3629–3637. [Link]

• Núñez-Vergara, L. J., Navarrete-Encina, P. A., Salas, S., Conde, B., Carbajo, J., Squella, J. A., & Camargo, C. (2007). Analyses by GC-MS and GC-MS-MS of the Hantzsch synthesis products using hydroxy- and methoxy-aromatic aldehydes. Journal of Pharmaceutical and Biomedical Analysis, 44(1), 236–242. [Link]

• Harvey, D. J. (1982). Pyridine-Containing schiff base derivatives for the struxtural determination of long-chain aldehydes by gas chromatography combined with mass spectrometry. Biomedical Mass Spectrometry, 9(1), 33–38. [Link]

• Djukanovic, D., Poe, S. L., & Kappe, C. O. (2018). Utilization of fluoroform for difluoromethylation in continuous flow: a concise synthesis of α-difluoromethyl-amino acids. Green Chemistry, 20(22), 5246–5250. [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Ashenhurst, J. (2016, September 26). UV-Vis Spectroscopy: Absorbance of Carbonyls. Master Organic Chemistry. [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved January 24, 2026, from [Link]

• ATSDR. (n.d.). Analytical Methods for Pyridine. [Link]

• A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. (2017). ACG Publications. [Link]

• Zhao, Y., Huang, W., Zhu, L., & Hu, J. (2010). Difluoromethyl 2-Pyridyl Sulfone: A New gem-Difluoroolefination Reagent for Aldehydes and Ketones. Organic Letters, 12(7), 1444–1447. [Link]

• 2-(Trifluoromethyl)isonicotinaldehyde. (n.d.). MySkinRecipes. Retrieved January 24, 2026, from [Link]

• Analyses by GC-MS and GC-MS-MS of the Hantzsch synthesis products using hydroxy- and methoxy-aromatic aldehydes. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. (n.d.). University of Bath's research portal. Retrieved January 24, 2026, from [Link]

• ICH Q2 Validation of Analytical Procedures. (2024, October 31). YouTube. [Link]

• The UV-Vis absorption spectra of III in different solvents. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Isonicotinaldehyde 1-oxide. (n.d.). PubChem. Retrieved January 24, 2026, from [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. (2024, April 24). Starodub. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 11. fda.gov [fda.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of 2-(Difluoromethyl)isonicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and application of novel chemical entities are paramount. Among these, 2-(Difluoromethyl)isonicotinaldehyde stands as a compound of significant interest. Its unique structural motifs, combining a pyridine core with a difluoromethyl group and an aldehyde, offer a versatile scaffold for the design of innovative therapeutic agents. However, the very features that make this compound chemically intriguing also necessitate a meticulous and informed approach to its handling to ensure the safety of laboratory personnel and the integrity of the research.

This guide provides essential, immediate safety and logistical information for handling 2-(Difluoromethyl)isonicotinaldehyde. As your Senior Application Scientist, my objective is to move beyond a simple checklist of precautions. Instead, this document is structured to provide a deep, causal understanding of the "why" behind each procedural step, fostering a culture of safety that is both rigorous and intuitive. The information herein is synthesized from the safety data sheets of structurally analogous compounds, a necessary approach in the absence of a dedicated Safety Data Sheet (SDS) for this specific molecule. This methodology underscores the importance of the precautionary principle in a research environment.

Understanding the Hazard Profile: An Evidence-Based Assessment

Due to the absence of a specific Safety Data Sheet (SDS) for 2-(Difluoromethyl)isonicotinaldehyde, a comprehensive hazard assessment has been conducted by extrapolating data from structurally related compounds. The primary analogs considered are Pyridine-4-carboxaldehyde (isonicotinaldehyde) and various fluorinated pyridine derivatives.

Inferred Hazards:

• Corrosivity: Based on the SDS for Pyridine-4-carboxaldehyde, there is a high probability that 2-(Difluoromethyl)isonicotinaldehyde is corrosive and can cause severe skin and eye burns.[1]

• Respiratory Irritation: Inhalation of vapors or dust may be harmful and cause respiratory tract irritation.[2][3]

• Skin Sensitization: There is a potential for this compound to cause an allergic skin reaction.[1]

• Combustibility: The compound is likely a combustible liquid.[1]

• Air and Light Sensitivity: Like many aldehydes, it may be sensitive to air and light, necessitating specific storage conditions.[1]

• Toxicity: While specific LD50/LC50 data is unavailable, related compounds are harmful if swallowed or inhaled.[2][3]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate Personal Protective Equipment is the most critical step in mitigating the risks associated with handling 2-(Difluoromethyl)isonicotinaldehyde. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical splash goggles	Nitrile or neoprene gloves (double-gloving recommended)	Flame-resistant lab coat	N95 respirator or higher, if not in a ventilated enclosure
Solution Preparation	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Flame-resistant lab coat and chemical-resistant apron	Use in a certified chemical fume hood
Reaction Setup and Monitoring	Chemical splash goggles	Nitrile or neoprene gloves	Flame-resistant lab coat	Use in a certified chemical fume hood
Work-up and Purification	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Flame-resistant lab coat and chemical-resistant apron	Use in a certified chemical fume hood

Rationale for PPE Selection:

• Eye Protection: The high risk of severe eye damage from splashes of this corrosive compound necessitates the use of chemical splash goggles at a minimum.[4] A face shield provides an additional layer of protection, especially during larger-scale operations or when there is a significant splash risk.[5][6]

• Hand Protection: Nitrile or neoprene gloves offer good resistance to a range of organic solvents and chemicals.[5] Given the corrosive nature and potential for skin sensitization, double-gloving is a prudent measure to prevent exposure from a single glove failure.[7]

• Body Protection: A flame-resistant lab coat is essential due to the combustible nature of the compound.[6] A chemical-resistant apron should be worn over the lab coat when handling larger quantities or during procedures with a high splash potential.[8]

• Respiratory Protection: All work with 2-(Difluoromethyl)isonicotinaldehyde should be conducted in a certified chemical fume hood to minimize inhalation of harmful vapors.[9] If a fume hood is not available for a specific, low-risk procedure like weighing a small quantity, a respirator is required.[6]

Operational Plan: From Receipt to Reaction

A systematic workflow is crucial for the safe handling of this compound. The following diagram and procedural steps outline a self-validating system for laboratory operations.

Caption: A logical workflow for the safe handling of 2-(Difluoromethyl)isonicotinaldehyde.

Step-by-Step Handling Protocol:

• Receipt and Storage: Upon receipt, visually inspect the container for any damage. The compound should be stored in a tightly sealed container, under an inert atmosphere (e.g., nitrogen), in a refrigerated, and light-protected environment.[1]

• Pre-use Inspection: Before each use, re-inspect the container. Any change in the material's appearance could indicate degradation or contamination.

• Engineering Controls: All manipulations of 2-(Difluoromethyl)isonicotinaldehyde must be performed in a properly functioning chemical fume hood to minimize inhalation exposure.[9] Ensure that an eyewash station and safety shower are readily accessible.[1]

• Weighing: For weighing, use a balance inside a ventilated enclosure or a fume hood. Use disposable weighing boats or paper to avoid contamination of the balance.

• Solution Preparation: When preparing solutions, add the compound slowly to the solvent to avoid splashing. Be aware of any potential exothermic reactions.

• Reaction Monitoring: When monitoring reactions, maintain the sash of the fume hood at the lowest practical height.

• Spill Response: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand), and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's emergency response team.[7]

Disposal Plan: Responsible Management of Fluorinated Waste

The disposal of fluorinated organic compounds requires special consideration due to their persistence and potential environmental impact.

Waste Segregation is Key:

• Halogenated Waste Stream: All waste containing 2-(Difluoromethyl)isonicotinaldehyde, including reaction residues, contaminated solvents, and disposable labware, must be collected in a designated, clearly labeled, and sealed container for halogenated organic waste.[7]

• Solid Waste: Contaminated solid waste such as gloves, weighing paper, and absorbent materials should be placed in a separate, sealed container for solid chemical waste.[7]

Disposal Methodology:

• Incineration: The preferred method for the disposal of fluorinated organic compounds is high-temperature incineration in a facility equipped with scrubbers to neutralize the resulting hydrogen fluoride.[2]

• Landfill: Disposal in a landfill is not recommended for this type of compound due to its potential to leach into the environment.[10]

• Consult Your EHS Office: Always consult your institution's Environmental Health and Safety (EHS) office for specific guidance on waste disposal procedures, as regulations can vary.[7]

Recent research has explored methods for the defluorination of per- and polyfluoroalkyl substances (PFAS), which could have future implications for the disposal of all fluorinated organic waste.[11]

Emergency Procedures: Preparedness is Paramount

In the event of an exposure or spill, immediate and correct action is critical.

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[1]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

First Aider Protection: First responders should be aware of the material involved and take precautions to protect themselves from contamination.[1]

This guide is intended to provide a comprehensive framework for the safe handling of 2-(Difluoromethyl)isonicotinaldehyde. By understanding the underlying principles of chemical safety and adhering to these protocols, you can confidently advance your research while maintaining the highest standards of laboratory safety.

References

• Pi Chemicals. (2008-11-27). Material Safety Data Sheet: 2-(difluoromethyl)pyridine. Retrieved from [Link]

• Angene Chemical. (2025-04-06). Safety Data Sheet: 2-Chloro-3-(difluoromethyl)pyridine. Retrieved from [Link]

• ChemTalk. Lab Safety Equipment & PPE. Retrieved from [Link]

• Google Patents. US20160046506A1 - Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor.

• Princeton University Environmental Health and Safety. Section 6C: Protective Equipment. Retrieved from [Link]

• University of Oxford Department of Chemistry. (2025-03-26). A new method to recycle fluoride from long-lived PFAS chemicals. Retrieved from [Link]

• Centers for Disease Control and Prevention. Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures. Retrieved from [Link]

• Hazmat School. (2022-12-07). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• MCF Environmental Services. (2023-12-27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• National Center for Biotechnology Information. Management of Solid Waste Containing Fluoride—A Review. Retrieved from [Link]

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